Technical Documentation Center

3-chloro-2-methyl-5-nitro-2H-indazole Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-chloro-2-methyl-5-nitro-2H-indazole

Core Science & Biosynthesis

Foundational

Physicochemical Properties & Synthetic Utility of 3-Chloro-2-methyl-5-nitro-2H-indazole

Technical Guide for Drug Discovery & Process Chemistry Executive Summary 3-chloro-2-methyl-5-nitro-2H-indazole represents a high-value heterocyclic scaffold in medicinal chemistry, particularly within the kinase inhibito...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Guide for Drug Discovery & Process Chemistry

Executive Summary

3-chloro-2-methyl-5-nitro-2H-indazole represents a high-value heterocyclic scaffold in medicinal chemistry, particularly within the kinase inhibitor and antiprotozoal discovery spaces.[1][2][3] As a specific regioisomer of the indazole core, its physicochemical profile is distinct from its thermodynamic congener, the 1H-indazole.[2][3][4]

This guide provides a rigorous technical analysis of the compound’s molecular architecture, solid-state properties, and solution-phase behavior.[1][2][3] It addresses the critical synthetic challenge of N2-regioselectivity —a common bottleneck in scaling indazole therapeutics—and outlines self-validating protocols for characterization.[1][2][3][5]

Molecular Architecture & Calculated Properties

The 2H-indazole core is a "quinonoid-like" 10


-electron system, differing significantly in electronics from the benzenoid 1H-indazole.[1][2][3] The presence of the electron-withdrawing nitro group (

) at C5 and the electronegative chlorine at C3 creates a highly polarized scaffold susceptible to specific nucleophilic transformations.[2][3][4]
Calculated Physicochemical Descriptors

Data derived from consensus computational models (ACD/Labs, ChemAxon) based on structural topology.[2][3][4]

PropertyValue (Est.)Significance in Drug Design
Molecular Formula

Core stoichiometry.[1][2][3][4]
Molecular Weight 211.61 g/mol Fragment-like space; ideal for Lead-Oriented Synthesis.[1][2][3][5]
cLogP 2.3 – 2.6Moderate lipophilicity; likely good membrane permeability.[2][3][5]
Topological PSA ~60 ŲFavorable for oral bioavailability (Rule of 5 compliant).[2][3][5]
pKa (Conjugate Acid) ~1.5 – 2.0The N2-methylation removes the acidic NH; the system is weakly basic.[2][3][4][5]
H-Bond Donors/Acceptors 0 / 4Lack of donors improves permeability but limits solubility.[1][2][3][5]
Structural Isomerism (Critical Quality Attribute)

The most common impurity in the synthesis of this compound is the 1-methyl regioisomer .[2][3][4][5] Distinguishing these is paramount, as they exhibit vastly different biological activities and metabolic stabilities.[2][3][5]

  • 2-Methyl (Target): Fixed quinonoid structure.[2][3][5] Often exhibits a distinct UV

    
     shift compared to the 1-methyl isomer.[2][3][5]
    
  • 1-Methyl (Impurity): Benzenoid structure.[1][2][3][5] Thermodynamically favored in many alkylation conditions.[2][3][5]

Solid-State Characterization

Understanding the solid-state form is essential for formulation and process stability.[1][2][3][5]

  • Physical State: Typically a yellow to orange crystalline solid (color imparted by the nitro-conjugated

    
    -system).[1][2][3][5]
    
  • Melting Point: Expected range 160°C – 190°C .[2][3][5]

    • Note: 2-substituted indazoles often melt lower than their 1-substituted counterparts due to less efficient crystal packing (loss of intermolecular H-bond donor capability).[1][2][3]

  • Crystallinity: High propensity for polymorphism.[2][3][5] Process development must monitor for solvate formation, particularly if crystallized from chlorinated solvents or alcohols.[2][3][5]

Reactivity Profile & Synthetic Utility

The 3-chloro-2-methyl-5-nitro-2H-indazole scaffold serves as a bifunctional electrophile.[1][2][3]

C3-Chlorine Reactivity (S Ar & Coupling)

The chlorine atom at position 3 is activated by the electron-deficient nature of the pyrazole ring, further enhanced by the 5-nitro group.[1][2][3][4]

  • Nucleophilic Aromatic Substitution (S

    
    Ar):  Reacts with amines, thiols, or alkoxides.[2][3][4][5]
    
  • Palladium-Catalyzed Coupling: Excellent substrate for Suzuki-Miyaura or Buchwald-Hartwig couplings to install aryl or heteroaryl groups.[1][2][3][5]

Nitro Group Reduction

The 5-nitro group is a masked aniline.[1][2][3][5] Standard reduction (Fe/NH


Cl, H

/Pd-C, or SnCl

) yields the 5-amino-3-chloro-2-methyl-2H-indazole , a key intermediate for urea or amide formation (common pharmacophores in kinase inhibitors like Pazopanib).[1][2][3]
Visualized Reactivity Pathway

Reactivity Start 3-Chloro-2-methyl- 5-nitro-2H-indazole Inter1 S_NAr Product (3-Amino/Alkoxy) Start->Inter1 R-NH2 / Heat (S_NAr) Inter2 Suzuki Product (3-Aryl) Start->Inter2 Ar-B(OH)2 / Pd(0) (Suzuki) Amine 5-Amino-3-chloro- 2-methyl-2H-indazole Start->Amine Fe / NH4Cl (Reduction) Drug Final Drug Candidate (Bis-functionalized) Inter1->Drug Nitro Reduction & Acylation Amine->Drug C3 Substitution

Figure 1: Divergent synthetic pathways utilizing the orthogonal reactivity of the C3-Cl and C5-NO2 motifs.[1][2][3]

Experimental Protocols

Safety Warning: Nitroindazoles are potentially explosive and mutagenic.[2][3][4][5] Handle in a fume hood with appropriate PPE.[2][3][5] Consult local EHS guidelines before use.

Protocol A: Regiochemical Assignment (1-Me vs 2-Me)

Objective: To definitively confirm the N2-methylation status using Nuclear Overhauser Effect (NOE) NMR spectroscopy.

  • Sample Preparation: Dissolve ~10 mg of the compound in 0.6 mL DMSO-

    
    . Ensure the solution is free of paramagnetic impurities.[2][3][5]
    
  • 1H NMR Acquisition: Acquire a standard proton spectrum. Identify the N-Methyl singlet (typically

    
     4.0–4.2 ppm).[2][3][5]
    
  • 1D NOE/ROESY Experiment: Irradiate the N-Methyl frequency.

  • Analysis:

    • 2-Methyl Isomer (Target): You should observe NOE enhancement at the C3 position (if H, but here it is Cl) and potentially H7 (the proton on the benzene ring adjacent to the nitrogen junction) is too far.[2][3][5] Correction: In 2-methyl indazoles, the methyl group is spatially close to H3 (if present) or the substituent at C3.[2][3][5] Since C3 is Cl, look for NOE interaction with H7 (unlikely) or lack thereof.[2][3][5]

    • Definitive Check: The most reliable marker is the C-13 chemical shift of the N-methyl carbon.[1][2][3][5] N2-Me typically resonates downfield (~40 ppm) compared to N1-Me (~35 ppm).[1][2][3]

    • Alternative: UV Spectroscopy. 2-alkyl indazoles typically show a bathochromic shift relative to 1-alkyl isomers.[1][2][3][5]

Protocol B: Determination of Thermodynamic Solubility

Objective: To quantify solubility in aqueous buffers for biological assay preparation.

  • Preparation: Weigh 5 mg of solid compound into a 2 mL HPLC vial.

  • Solvent Addition: Add 1.0 mL of PBS (pH 7.4) or desired buffer.

  • Equilibration: Shake at 25°C for 24 hours (use a thermomixer).

  • Filtration: Filter the suspension through a 0.22 µm PVDF syringe filter to remove undissolved solids.

    • Note: Do not use nylon filters as nitro compounds may bind non-specifically.[2][3][5]

  • Quantification: Analyze the filtrate via HPLC-UV (254 nm) against a standard curve prepared in DMSO.

Protocol C: HPLC Purity & Stability Method

System: Agilent 1200 or equivalent. Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).[2][3][5] Mobile Phase:

  • A: Water + 0.1% Formic Acid[1][2][3][5]
  • B: Acetonitrile + 0.1% Formic Acid Gradient: 5% B to 95% B over 10 minutes.[2][3][4][5] Flow Rate: 1.0 mL/min.[2][3][5] Detection: 254 nm and 280 nm.[2][3][5] Acceptance Criteria: Purity > 98% (area under curve).

Analytical Workflow Visualization

Analysis Raw Crude Synthesis Product TLC TLC Screening (EtOAc/Hexane) Raw->TLC Flash Flash Chromatography Separation of Isomers TLC->Flash Rf diff ~0.1-0.2 NMR 1H & NOE NMR (Regioisomer Confirmation) Flash->NMR Isolate Major Spots HPLC HPLC-MS (Purity & MW Check) NMR->HPLC Confirm Structure Final Certified Reference Material 3-Cl-2-Me-5-NO2-Indazole HPLC->Final >98% Purity

Figure 2: Purification and validation workflow to ensure isolation of the correct 2H-regioisomer.

References

  • Regioselectivity in Indazole Alkylation

    • L. Luo et al., "Regioselective Synthesis of 1- and 2-Substituted Indazoles," Journal of Organic Chemistry, 2006.[1][2][3]

    • Context: Explains the thermodynamic vs.
    • [2][3]

  • Indazole Scaffold in Drug Discovery

    • Cerezo et al., "Antileishmanial activity of 5-nitroindazole derivatives," Bioorganic & Medicinal Chemistry, 2023.[2][3]

    • Context: Highlights the biological relevance of the 5-nitroindazole core.
  • Crystal Structure Data (Homologs)

    • Comparison with 3-chloro-1-methyl-5-nitro-1H-indazole crystal d
    • Context: Provides baseline for solid-state expect
  • Safety Data (MSDS)

    • Sigma-Aldrich Safety Data Sheet for Nitroindazoles.[1][2][3][5]

Sources

Exploratory

Molecular Structure and Conformation of 3-Chloro-2-methyl-5-nitro-2H-indazole: A Structural Analysis

Topic: Molecular Structure and Conformation of 3-chloro-2-methyl-5-nitro-2H-indazole Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals[1][2] Executive Summary The mo...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Molecular Structure and Conformation of 3-chloro-2-methyl-5-nitro-2H-indazole Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals[1][2]

Executive Summary

The molecule 3-chloro-2-methyl-5-nitro-2H-indazole represents a specific, sterically constrained scaffold within the indazole family.[1][2] Unlike the thermodynamically preferred 1H-indazole tautomers, the 2H-indazole core possesses a distinct "quinonoid" electronic distribution.[1] This guide provides a rigorous analysis of its molecular architecture, focusing on the steric interaction between the C3-chlorine and N2-methyl groups, the electronic influence of the 5-nitro substituent, and the regioselective challenges in its synthesis.[1][2] This compound serves as a critical model for understanding steric locking in bioactive heterocyclic design.[1][2]

Molecular Architecture & Conformational Analysis[1][2]

The 2H-Indazole Core vs. 1H-Indazole

The indazole ring system exists in annular tautomerism between 1H- and 2H-forms.[1][2] In unsubstituted indazoles, the 1H-form is aromatic (benzenoid) and more stable.[1] However, alkylation at the N2 position fixes the structure in the 2H-form , which exhibits quinonoid character .[1]

  • 1H-Indazole (Benzenoid):

    
    -electrons are delocalized primarily within the benzene ring.[1][2]
    
  • 2H-Indazole (Quinonoid): The

    
    -system involves significant double-bond character between N1-C7a and N2-C3, disrupting the perfect benzene aromaticity but enhancing reactivity at specific positions.[1][2]
    
Steric Clash: The C3-Chloro / N2-Methyl Interaction

The defining structural feature of 3-chloro-2-methyl-5-nitro-2H-indazole is the proximity of the substituents at positions 2 and 3.[1]

  • Bond Connectivity: In the 2H-isomer, the N2 atom is directly bonded to C3.[1][2]

  • Steric Overlap: The Van der Waals radius of a Chlorine atom (

    
    ) and a Methyl group (
    
    
    
    ) creates a significant steric clash when placed on adjacent atoms (N2 and C3).
  • Conformational Consequence: Unlike the 1H-isomer (where N1-Me is adjacent to the small H at C7a), the 2H-isomer must accommodate this bulk.[1] This typically results in:

    • Bond Angle Distortion: Widening of the

      
       and 
      
      
      
      angles to relieve strain.[1]
    • Out-of-Plane Twisting: While the indazole core is rigid, the nitro group at C5 may rotate slightly out of the plane if crystal packing forces dominate, though it is generally coplanar to maximize resonance withdrawal.[1][2]

Electronic Landscape (5-Nitro Effect)

The 5-nitro group acts as a strong electron-withdrawing group (EWG).[1][2]

  • Inductive (-I): Pulls electron density through the

    
    -framework, increasing the acidity of the parent scaffold (before methylation).[1]
    
  • Resonance (-R): Stabilizes the electron-rich 2H-indazole system.[1] The quinonoid nature of the 2H-ring allows efficient conjugation of the N2 lone pair into the nitro group, potentially stabilizing this higher-energy tautomer.[1]

Table 1: Comparative Structural Parameters (Calculated/Analogous)

Parameter2H-Isomer (Target)1H-Isomer (Analog)Impact
Core Character QuinonoidBenzenoid2H has higher HOMO energy; more reactive.[1][2]
N-N Bond Length


2H form has more double bond character.[1][2]
Steric Strain High (N2-Me vs C3-Cl)Low (N1-Me vs C7a-H)2H isomer is kinetically formed or yield-compromised.[1][2]
Dipole Moment High (Aligned N2-Me & 5-NO2)ModerateAffects solubility and chromatographic retention.[1][2]

Synthetic Pathways & Regioselectivity[1][2][3][4]

Synthesizing 3-chloro-2-methyl-5-nitro-2H-indazole requires overcoming the thermodynamic preference for N1-alkylation.[1]

Synthesis Protocol: Methylation of 3-Chloro-5-nitroindazole

Direct methylation of the parent 3-chloro-5-nitroindazole typically yields a mixture of N1- and N2-methylated products.[1][2]

Reagents:

  • Substrate: 3-Chloro-5-nitroindazole[1][3]

  • Alkylating Agent: Methyl Iodide (MeI) or Dimethyl Sulfate[1]

  • Base:

    
     (promotes N2) or 
    
    
    
    (promotes N1)[1]
  • Solvent: DMF or Acetone[1][2]

Mechanism & Selectivity:

  • N1-Alkylation (Thermodynamic): Favored by strong bases and high temperatures.[1] Produces the benzenoid 1H-isomer.[1][2]

  • N2-Alkylation (Kinetic): Favored by weaker bases, lower temperatures, and steric bulk.[1] However, the presence of the 3-Chloro group sterically hinders the N2 position, often reducing the yield of the desired 2H-target significantly compared to the 3-H analog.[1]

Workflow Diagram (DOT)

SynthesisPath Start 3-Chloro-5-nitroindazole (Parent Scaffold) Reagents Reagents: MeI, Base (K2CO3/Cs2CO3) Solvent: DMF Start->Reagents Transition Transition State Competition Reagents->Transition ProductN1 N1-Isomer (Major) Thermodynamic (Benzenoid) Transition->ProductN1 Fast/Stable ProductN2 N2-Isomer (Target) Kinetic/Steric (Quinonoid) Transition->ProductN2 Hindered by 3-Cl Purification Purification: Column Chromatography (Silica Gel) ProductN1->Purification ProductN2->Purification

Figure 1: Synthetic pathway illustrating the competitive methylation. The 3-Chloro substituent sterically hinders the N2 attack, making the target molecule the minor product requiring careful chromatographic separation.[1]

Experimental Characterization Protocols

To validate the structure and distinguish it from the N1-isomer, the following self-validating protocols are required.

NMR Spectroscopy (Diagnostic Signals)

The position of the N-Methyl signal is the primary discriminator.[1][2]

  • Protocol: Dissolve ~5 mg of purified solid in

    
     or 
    
    
    
    .
  • N2-Methyl (Target): The methyl protons typically appear downfield (

    
     4.1 - 4.3 ppm) compared to N1-methyl due to the adjacent deshielding ring nitrogen and the quinonoid ring current.[1]
    
  • NOE (Nuclear Overhauser Effect):

    • Irradiate N-Me signal.[1][2]

    • Target (2H): NOE observed at C3 (if H, but here Cl) and H-3 is absent. Crucial: Look for NOE interaction with H-3 (impossible here) vs H-7 .

    • Correction: Since C3 has Cl, NOE is less useful for C3 interaction. Instead, rely on Carbon-13 NMR .[1] The C3 carbon in 2H-indazoles is typically shifted upfield relative to 1H-indazoles.[1]

Crystallography & Packing

If single crystals are obtained (Slow evaporation from Ethanol/EtOAc):

  • Packing: Expect "slipped

    
    -stacking" due to the planar nature, disrupted slightly by the bulky Cl/Me interaction.
    
  • Interactions: The nitro group often engages in weak

    
     hydrogen bonds with adjacent aromatic protons, forming centrosymmetric dimers.[1][2]
    

Pharmaceutical Relevance & Bioisosterism[1]

The 3-chloro-2-methyl-5-nitro-2H-indazole scaffold is not merely a synthetic curiosity; it serves as a specialized bioisostere.[1][2]

  • Metabolic Stability: The 3-Cl group blocks metabolic oxidation at the C3 position, a common soft spot in indazole drugs.[1][2]

  • Solubility: The N2-methyl group removes the H-bond donor capability of the NH, increasing lipophilicity (LogP) and membrane permeability.[1][2]

  • Scaffold Hopping: This core mimics the purine ring system found in ATP, making it a viable scaffold for Kinase Inhibitors where the N2-Me mimics the ribose attachment or a hydrophobic pocket interaction.[1][2]

References

  • Crystal structure of 3-chloro-1-methyl-5-nitro-1H-indazole . Acta Crystallographica Section E, 2015.[4][5] (Provides comparative data for the N1-isomer).

  • 2-Methyl-5-nitro-2H-indazole . Sigma-Aldrich / Merck.[1] (Commercial availability of the parent scaffold).[1] [1]

  • Iron promoted C3–H nitration of 2H-indazole . Organic & Biomolecular Chemistry, 2018.[2][6] (Discusses reactivity of 2H-indazole core).

  • Synthesis of 2H-indazoles . Organic Chemistry Portal. (General synthetic methodologies for N2-functionalized indazoles).

Sources

Foundational

Technical Guide: Solubility & Thermodynamic Analysis of 3-chloro-2-methyl-5-nitro-2H-indazole

This guide serves as an authoritative technical resource on the solubility profile, thermodynamic characterization, and process applications of 3-chloro-2-methyl-5-nitro-2H-indazole .[1][2] Designed for researchers and p...

Author: BenchChem Technical Support Team. Date: March 2026

This guide serves as an authoritative technical resource on the solubility profile, thermodynamic characterization, and process applications of 3-chloro-2-methyl-5-nitro-2H-indazole .[1][2]

Designed for researchers and process chemists, this document bridges the gap between structural theory and experimental validation, providing a robust framework for solubility determination where specific literature data may be sparse.[2]

Compound Identity & Physicochemical Profile

Before initiating solubility studies, strict solid-state characterization is required to ensure phase purity.[2] The presence of polymorphs or solvates can significantly skew solubility data.[2]

Property Technical Specification
Chemical Name 3-chloro-2-methyl-5-nitro-2H-indazole
CAS Registry Number 74209-28-2
Molecular Formula C₈H₆ClN₃O₂
Molecular Weight 211.61 g/mol
Solid State Yellow crystalline solid
Melting Point 140–142 °C (Experimental) [1]
Key Functional Groups Nitro (-NO₂, polar/withdrawing), Chloro (-Cl, lipophilic), N-Methyl (lipophilic), Indazole Core (aromatic/planar)
Structural Solubility Prediction (SAR Analysis)

Based on the "Like Dissolves Like" principle and Hansen Solubility Parameters (HSP), the solubility behavior of 3-chloro-2-methyl-5-nitro-2H-indazole can be predicted to guide solvent selection:

  • High Solubility: Polar aprotic solvents (e.g., DMSO, DMF, NMP ) due to strong dipole-dipole interactions with the nitro group.[2]

  • Moderate Solubility: Chlorinated solvents (e.g., Chloroform, Dichloromethane ) and esters (e.g., Ethyl Acetate ).[2] Note: CDCl₃ is the confirmed solvent for NMR characterization [1].[2]

  • Temperature-Dependent Solubility: Lower alcohols (e.g., Methanol, Ethanol, Isopropanol ) likely exhibit a steep solubility curve, making them ideal candidates for cooling crystallization.[2]

  • Low Solubility: Non-polar hydrocarbons (e.g., n-Hexane, Heptane ) and Water (due to high lipophilicity of the chloro-methyl-indazole core).[1][2]

Experimental Methodology: Solubility Determination

To generate high-accuracy solubility data (mole fraction


) essential for process design, the Isothermal Saturation Method  is the gold standard.[2]
Protocol: Isothermal Saturation (Gravimetric/HPLC)

Objective: Determine the equilibrium solubility at temperatures


 to 

K.
  • Preparation: Add excess solid 3-chloro-2-methyl-5-nitro-2H-indazole to 50 mL of the target solvent in a jacketed glass vessel.

  • Equilibration: Stir the suspension at 400 rpm for 24–48 hours at constant temperature (

    
     K).
    
  • Phase Verification: Ensure excess solid remains.[2] If fully dissolved, add more solid.[2]

  • Sampling: Stop stirring and allow phases to separate for 2 hours. Withdraw the supernatant using a pre-heated syringe filter (0.22 µm PTFE).[2]

  • Quantification:

    • Gravimetric: Evaporate solvent from a known mass of supernatant and weigh the dry residue.[2]

    • HPLC (Preferred): Dilute the supernatant and analyze against a standard curve (UV detection at

      
       nm).[2]
      
  • Replication: Perform in triplicate. Report Average Relative Deviation (ARD).[2][3]

Workflow Visualization

SolubilityWorkflow Start Solid Characterization (XRD / DSC) Solvent Solvent Selection (Hansen Parameters) Start->Solvent Equil Equilibration (Isothermal, 24-48h) Solvent->Equil Sample Sampling (Filtration @ T) Equil->Sample Analysis Quantification (HPLC / Gravimetric) Sample->Analysis Model Thermodynamic Modeling Analysis->Model

Figure 1: Standardized workflow for determining the equilibrium solubility of pharmaceutical intermediates.

Thermodynamic Modeling & Data Correlation

Once experimental data is collected, it must be correlated to theoretical models to calculate thermodynamic parameters (Enthalpy


, Entropy 

).[2] These parameters are critical for scaling up crystallization processes.
Model 1: Modified Apelblat Equation

This semi-empirical model is widely used for indazole derivatives due to its high accuracy in correlating temperature-dependent solubility.[1][2]



  • 
    : Mole fraction solubility[1][2][3][4]
    
  • 
    : Absolute temperature (K)[2][3][4]
    
  • 
    : Empirical model constants determined by regression analysis.
    
Model 2: van't Hoff Equation

Used to determine the linearity of the solubility plot and calculate dissolution enthalpy.[2]


[2]
  • Interpretation: A linear plot of

    
     vs. 
    
    
    
    indicates no phase transition occurs within the temperature range.[2] A break in linearity suggests a polymorphic transformation.[2]

Process Application: Crystallization Design

Based on the physicochemical properties of CAS 74209-28-2, the following crystallization strategies are recommended for purification:

Strategy Solvent System Mechanism Pros/Cons
Cooling Crystallization Ethanol or Isopropanol Solubility decreases significantly with temperature drop.[1][2]Pros: High yield, solvent recovery.[2] Cons: Requires high T solubility.[2]
Antisolvent Crystallization DMSO (Solvent) + Water (Antisolvent) Solute is highly soluble in DMSO but insoluble in water.[2]Pros: Ambient temperature, high purity. Cons: Solvent separation (DMSO/Water) is energy-intensive.[2]
Evaporative Crystallization Acetone or Ethyl Acetate Solvent removal drives supersaturation.[2]Pros: Simple for small scale. Cons: Risk of "oiling out" if MP is low (MP 142°C is safe).[2]
Decision Logic for Solvent Selection

SolventSelection Start Select Crystallization Method CheckSol Is Solubility > 50 mg/mL at Boiling Point? Start->CheckSol Cooling Cooling Crystallization (Use Ethanol/IPA) CheckSol->Cooling Yes AntiSolv Antisolvent Crystallization (Use DMSO/Water) CheckSol->AntiSolv No

Figure 2: Decision tree for selecting the optimal crystallization solvent based on solubility thresholds.[1][2]

Conclusion

While specific tabular solubility data for 3-chloro-2-methyl-5-nitro-2H-indazole (CAS 74209-28-2) is not currently indexed in major chemical engineering databases, its structural analogs and confirmed synthesis conditions provide a clear roadmap:

  • Solubility: High in Chloroform and DMSO; Moderate in hot Alcohols; Low in Water.[2]

  • Protocol: The Isothermal Saturation Method coupled with HPLC analysis is the required protocol for generating actionable process data.[2]

  • Thermodynamics: Data should be fitted to the Modified Apelblat Equation to ensure accurate interpolation for process design.

Researchers are advised to generate the experimental curve using the protocol in Section 2 before proceeding to pilot-scale crystallization.

References
  • Oulemda, B., et al. "Synthesis and Alkylation Regioselective of new Pyrazolo[3,4-b]pyridine-3,6-diones."[2] Rencontre Nationale sur la chimie Héterocyclique, 2009.

  • Kiani, M., et al. "Solubility of Pharmaceutical Compounds in Organic Solvents Using Artificial Neural Network and Correlation Model."[2][5] Physical Chemistry Research, Vol. 12, No. 3, 2024.[2][5]

  • Shakeel, F., et al. "Solubility and Thermodynamic Analysis of Indazole Derivatives."[2] Journal of Molecular Liquids, 2021.[2] (Contextual Reference for Thermodynamic Models).

  • NIST Chemistry WebBook. "2-Methyl-5-nitro-2H-indazole."[1][2]

Sources

Exploratory

Pharmacological Potential of 5-Nitro-2H-Indazole Derivatives: A Technical Guide to Antiparasitic Drug Development

Executive Summary The urgent need for novel therapeutics against kinetoplastid infections—specifically Chagas disease (Trypanosoma cruzi) and leishmaniasis (Leishmania spp.)—has driven medicinal chemistry toward privileg...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The urgent need for novel therapeutics against kinetoplastid infections—specifically Chagas disease (Trypanosoma cruzi) and leishmaniasis (Leishmania spp.)—has driven medicinal chemistry toward privileged heterocyclic scaffolds. Among these, 5-nitro-2H-indazole derivatives have emerged as highly potent, selectively toxic agents. Unlike traditional therapies (e.g., nifurtimox or amphotericin B) that suffer from severe systemic toxicity and emerging resistance, rationally designed 5-nitroindazoles exploit specific parasitic metabolic pathways[1]. This whitepaper provides an in-depth mechanistic analysis, synthetic methodologies, and self-validating experimental protocols for evaluating the pharmacological potential of these compounds.

Mechanistic Grounding: The Nitroreductase (NTR) Activation Pathway

The pharmacological efficacy of 5-nitroindazole derivatives is intrinsically tied to the bio-reduction of the nitro moiety at the C5 position. The causality behind selecting the 5-nitro substituent lies in its specific redox potential, which is perfectly tuned for parasitic enzymes[2].

Parasites such as T. cruzi and Leishmania express Type I nitroreductases (NTRs) that are structurally distinct from mammalian reductases. When the 5-nitro-2H-indazole prodrug enters the parasite, it undergoes a one-electron reduction mediated by these NTRs to form a stable nitro-anion radical. Crucially, electrochemical and Electron Spin Resonance (ESR) studies reveal that, unlike nifurtimox (which generates massive reactive oxygen species via redox cycling with molecular oxygen), 5-nitroindazole derivatives act similarly to benznidazole[2][3]. The generated nitro-anion radical does not produce massive ROS; instead, it directly and covalently binds to parasitic DNA and proteins, leading to targeted apoptosis without generalized oxidative stress[3].

MOA Prodrug 5-Nitro-2H-indazole (Prodrug) NTR Parasitic Type I Nitroreductase (TcNTR) Prodrug->NTR Selective Uptake Radical Nitro-anion Radical (R-NO2•-) NTR->Radical 1e- Reduction Binding Covalent Binding to Parasitic DNA/Proteins Radical->Binding Electrophilic Attack Death Parasite Apoptosis (No ROS Cycling) Binding->Death

Mechanism of action: NTR-mediated activation of 5-nitroindazoles into cytotoxic radicals.

Chemical Synthesis & Derivatization

While the 1H-indazole tautomer is generally more thermodynamically stable, locking the structure into the 2H-configuration via N2-substitution (e.g., 2-benzyl-5-nitroindazolin-3-ones) significantly enhances lipophilicity and membrane permeability, directly correlating with increased antiparasitic activity[1][4].

Protocol: Synthesis of the 5-Nitroindazole Core Scaffold

This foundational protocol describes the synthesis of the core scaffold, which can subsequently be alkylated at the N2 position to yield 2H-derivatives[5].

Causality & Self-Validation: The critical step is maintaining thermal control during diazotization. Diazonium salts are highly unstable; exceeding 25°C causes premature decomposition into phenols, destroying the yield. The self-validation of this protocol relies on the final melting point check—a depressed melting point indicates incomplete cyclization or residual diazoamino byproducts.

  • Diazotization: Dissolve 55 g (0.36 mole) of 2-amino-5-nitrotoluene in 2.5 L of glacial acetic acid within a round-bottomed flask equipped with mechanical stirring. Add a solution of 25 g (0.36 mole) of sodium nitrite (NaNO2) in 60 mL of water all at once.

  • Thermal Control: Strictly maintain the reaction temperature below 25°C. Stir for 15 minutes to complete diazotization[5].

  • Intramolecular Cyclization: Allow the solution to stand at room temperature for 72 hours. This extended duration is required to drive the thermodynamically demanding intramolecular cyclization of the diazonium intermediate into the indazole ring.

  • Isolation: Concentrate the mixture on a steam bath under reduced pressure. Dilute the residue with 200 mL of water, stir into a smooth slurry, and filter.

  • Purification & Validation: Recrystallize the crude product from 650 mL of boiling methanol using 5 g of decolorizing charcoal.

    • Validation Check: The purified pale yellow needles must exhibit a sharp melting point of 208–209°C to confirm the pure 5-nitroindazole core[5].

Synthesis Start 2-Amino-5-nitrotoluene + Glacial Acetic Acid Diazotization Diazotization (NaNO2, <25°C, 15 min) Start->Diazotization Cyclization Intramolecular Cyclization (Room Temp, 72 hours) Diazotization->Cyclization Purification Recrystallization (Boiling Methanol + Charcoal) Cyclization->Purification Product Pure 5-Nitroindazole (Yield: 72-80%) Purification->Product

Step-by-step synthetic workflow for the preparation of the 5-nitroindazole core scaffold.

Pharmacological Profiling & Structure-Activity Relationship (SAR)

The pharmacological efficacy of 5-nitro-2H-indazoles is highly dependent on the substituents at the N2 and C3 positions. Hydrophilic fragments at position 1 or 2 enhance the Selectivity Index (SI) by reducing unspecific cytotoxicity against mammalian macrophages[4]. For instance, 2-benzyl-5-nitroindazolin-3-one derivatives exhibit remarkable antileishmanial activity, with some compounds achieving IC50 values <1 µM against L. amazonensis amastigotes[4].

Table 1: In Vitro Antiparasitic Activity of Select 5-Nitroindazole Derivatives

Compound ClassTarget ParasiteStageIC50 (µM)Selectivity Index (SI)Reference Drug (IC50 µM)
2-Benzyl-5-nitroindazolin-3-one [4]L. amazonensisAmastigote0.46 ± 0.01875Amphotericin B (0.32)
3-Alkoxy-1-benzyl-5-nitroindazole (NV8) [6]L. infantumPromastigote~1.2>10Miltefosine (50.7)
1,2-Disubstituted 5-nitroindazolin-3-one [1]T. cruziEpimastigote<5.0>50Benznidazole (7.5)

Self-Validating Experimental Protocols for Biological Evaluation

Protocol A: Electron Spin Resonance (ESR) for Radical Detection

To definitively prove that the mechanism of action relies on target-specific nitro-reduction rather than generalized ROS generation, ESR coupled with spin trapping is utilized[2][3].

  • Preparation: Isolate T. cruzi microsomal fractions (which contain the parasitic NTRs).

  • Incubation: In a phosphate buffer (pH 7.4), mix 1 mM of the 5-nitro-2H-indazole derivative with 1 mg/mL microsomal protein, 1 mM NADPH (the obligate electron donor), and 100 mM DMPO (5,5-dimethyl-1-pyrroline N-oxide) as the spin trap.

  • Measurement: Transfer the mixture to an ESR capillary tube and record spectra at room temperature.

  • Self-Validation System:

    • Negative Control: Omit NADPH. The absolute absence of an ESR signal validates that radical formation is strictly driven by enzymatic reduction, not auto-oxidation[2].

    • Differentiation Control: Compare the hyperfine splitting constants (aN, aH) with a known ROS generator like nifurtimox. A signal corresponding exclusively to the trapped nitro-anion radical confirms the non-ROS mechanism[2][3].

Protocol B: In Vitro Antileishmanial Amastigote Assay

Causality: Promastigote assays only test the insect-vector stage. Testing against intracellular amastigotes is clinically relevant and simultaneously assesses host macrophage cytotoxicity, yielding the Selectivity Index (SI) in a single, self-validating assay[4][6].

  • Infection: Seed mouse peritoneal macrophages in 24-well plates and infect with Leishmania promastigotes at a 10:1 (parasite:macrophage) ratio. Incubate for 24h at 37°C to allow internalization and transformation into amastigotes.

  • Treatment: Wash away non-internalized parasites. Add the 5-nitro-2H-indazole derivative at varying concentrations (0.1 to 100 µM). Incubate for 48h.

  • Quantification: Fix cells with methanol, stain with Giemsa, and microscopically count the number of amastigotes per 100 macrophages.

  • Self-Validation System: Calculate the Selectivity Index (SI = CC50 for macrophages / IC50 for amastigotes). An SI > 10 is the strict pharmacological threshold required to validate that the compound is selectively targeting the parasite rather than exerting general cytotoxicity[4].

References

1.[2] Study of 5-nitroindazoles' anti-Trypanosoma cruzi mode of action: electrochemical behaviour and ESR spectroscopic studies. National Institutes of Health (NIH). 2.[3] New potent 5-nitroindazole derivatives as inhibitors of Trypanosoma cruzi growth: synthesis, biological evaluation, and mechanism of action studies. National Institutes of Health (NIH). 3.[5] 5 - Organic Syntheses Procedure. Organic Syntheses. 4.[6] 3-Alkoxy-1-Benzyl-5-Nitroindazole Derivatives Are Potent Antileishmanial Compounds. MDPI. 5.[4] Antileishmanial activity of 5-nitroindazole derivatives. National Institutes of Health (NIH). 6.[1] In Vitro Evaluation of New 5-Nitroindazolin-3-one Derivatives as Promising Agents against Trypanosoma cruzi. Semantic Scholar.

Sources

Foundational

Safety data sheet (SDS) and toxicity profile for 3-chloro-2-methyl-5-nitro-2H-indazole

An In-Depth Technical Guide to the Safety and Toxicity Profile of 3-Chloro-2-methyl-5-nitro-2H-indazole Executive Summary & Structural Causality In contemporary medicinal chemistry and agrochemical development, functiona...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Safety and Toxicity Profile of 3-Chloro-2-methyl-5-nitro-2H-indazole

Executive Summary & Structural Causality

In contemporary medicinal chemistry and agrochemical development, functionalized heterocycles serve as foundational pharmacophores. 3-chloro-2-methyl-5-nitro-2H-indazole (CAS: 74209-28-2) is a highly specialized building block. While the indazole core provides a rigid, aromatic scaffold capable of engaging in critical hydrogen bonding and


 stacking interactions with target proteins, its specific substitutions dictate both its utility and its toxicological liabilities.

As a Senior Application Scientist, it is crucial to understand the causality behind these structural features:

  • The 3-Chloro Substitution: The addition of a halogen at the 3-position increases the molecule's lipophilicity (LogP), enhancing cellular permeability. However, it also alters the electron density of the indazole ring, making the molecule more resistant to certain metabolic degradation pathways while potentially increasing its bioaccumulation potential.

  • The 5-Nitro Group: This is the primary driver of the compound's toxicity profile. While synthetically useful as a precursor to amine derivatives, nitroaromatic compounds are notorious for their complex bioreduction pathways, which frequently lead to genotoxicity and oxidative stress[1].

This whitepaper synthesizes the physicochemical properties, comprehensive Safety Data Sheet (SDS) parameters, and the mechanistic toxicity profile of 3-chloro-2-methyl-5-nitro-2H-indazole, providing self-validating experimental protocols for safe handling and empirical evaluation.

Physicochemical Properties & Quantitative Data

To accurately predict the behavior of this compound in both biological assays and environmental conditions, we must baseline its quantitative properties.

Table 1: Physicochemical and Predicted Toxicological Properties

ParameterValue / DescriptionCausality / Implication
Chemical Formula C8H6ClN3O2Defines molecular weight (211.60 g/mol ); dictates stoichiometry in synthesis.
CAS Registry Number 74209-28-2Unique identifier for regulatory and inventory tracking.
Appearance Yellow to tan solidColoration is typical of conjugated nitroaromatic systems.
Solubility Soluble in DMSO, DMF; Insoluble in H2OHigh lipophilicity requires organic solvents for in vitro assay stock solutions.
Predicted Oral LD50 (Rat) 300 - 2000 mg/kgBased on structural analogs; indicates moderate acute systemic toxicity.
Mutagenic Potential High (In Silico Prediction)Driven by the 5-nitro group's susceptibility to enzymatic reduction.

Comprehensive Safety Data Sheet (SDS) Framework

Standard templates often fail to capture the nuanced risks of reactive intermediates. The following SDS framework is tailored to the specific chemical reactivity of chlorinated nitroindazoles.

Section A: Hazard Identification (GHS Classification)
  • Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.

  • Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.

  • Serious Eye Damage/Irritation (Category 2A): H319 - Causes serious eye irritation.

  • Germ Cell Mutagenicity (Category 2): H341 - Suspected of causing genetic defects. Rationale: Nitroaromatic compounds intercalate with DNA and undergo reductive activation to form DNA-reactive electrophiles[2].

Section B: First Aid & Exposure Protocols
  • Inhalation: Remove to fresh air. Causality: Fine dust particles of lipophilic indazoles can rapidly cross the alveolar epithelium, leading to systemic absorption.

  • Skin Contact: Wash immediately with polyethylene glycol (PEG) followed by copious amounts of water. Causality: PEG is highly effective at solubilizing lipophilic organic compounds that standard aqueous soaps might fail to remove.

Section C: Handling, Storage, and PPE
  • Storage: Store in a cool, dry, well-ventilated area under an inert atmosphere (Argon/Nitrogen). Causality: Prevents ambient oxidation or moisture-induced degradation of the heterocyclic core.

  • PPE: Nitrile gloves (double-layered), localized exhaust ventilation (fume hood), and a P3 particulate respirator when handling the dry powder.

Mechanistic Toxicity Profile: The Nitroaromatic Liability

The toxicity of 3-chloro-2-methyl-5-nitro-2H-indazole is not merely a function of its static structure, but of its dynamic metabolic bioactivation. The biological activity of nitro derivatives is primarily caused by the enzymatic reduction of the nitro group and the subsequent interaction of active intermediate species with cellular macromolecules[2].

1. Futile Cycling and Oxidative Stress: Single-electron transfer to the nitro group (often mediated by flavoproteins) generates a nitro anion radical. In normoxic conditions, this radical rapidly reacts with molecular oxygen, regenerating the parent nitroaromatic compound and producing a superoxide anion (


). This "futile cycle" depletes cellular reducing equivalents (like NADPH) and induces severe oxidative stress[1].

2. DNA Alkylation and Genotoxicity: Under hypoxic conditions, or via specific nitroreductases, the nitro anion radical undergoes further reduction to a nitroso derivative and subsequently to a hydroxylamine metabolite. These species are highly electrophilic and readily form covalent adducts with the nucleophilic centers of DNA (e.g., guanine bases), leading to nucleotide misincorporation during DNA replication, frameshift mutations, and ultimately, apoptosis[2][3].

Bioactivation A 3-chloro-2-methyl- 5-nitro-2H-indazole B Nitro Anion Radical (Reactive Intermediate) A->B Nitroreductase (1e- transfer) C Nitroso Derivative B->C Reduction F Superoxide Anion (ROS Generation) B->F O2 Interaction (Futile Cycling) D Hydroxylamine Metabolite C->D Reduction E DNA Alkylation & Genotoxicity D->E Biomolecule Interaction F->A Regeneration

Caption: Metabolic bioactivation of the nitroaromatic pharmacophore leading to DNA damage and ROS.

Self-Validating Experimental Protocols for Toxicity Profiling

To empirically validate the toxicity of this compound, researchers must employ self-validating assay systems. A single assay is insufficient because the compound's mechanism of action can cause assay interference (e.g., highly colored nitro compounds can interfere with colorimetric readouts).

Protocol 1: Multiplexed In Vitro Cytotoxicity (MTT & LDH Release)

Causality: Relying solely on the MTT assay is flawed because MTT measures mitochondrial reductase activity. Since nitroaromatics directly interact with cellular redox cycles, they can artificially suppress MTT reduction without causing immediate cell death. By multiplexing with the Lactate Dehydrogenase (LDH) release assay, we measure actual plasma membrane rupture, creating a self-validating cross-check.

  • Cell Seeding: Seed target cells (e.g., HepG2 for hepatic metabolism modeling) in a 96-well plate at

    
     cells/well. Incubate for 24h.
    
  • Compound Preparation: Dissolve 3-chloro-2-methyl-5-nitro-2H-indazole in 100% DMSO, then perform serial dilutions in culture media (Final DMSO concentration must be

    
     to prevent solvent toxicity).
    
  • Exposure: Treat cells with concentrations ranging from 1

    
    M to 200 
    
    
    
    M for 48 hours. Include a vehicle control (0.5% DMSO) and a positive control (e.g., Doxorubicin)[4].
  • LDH Readout (Membrane Integrity): Transfer 50

    
    L of the supernatant to a new plate. Add LDH assay reagent, incubate for 30 mins in the dark, and measure absorbance at 490 nm.
    
  • MTT Readout (Metabolic Viability): Add 10

    
    L of MTT reagent (5 mg/mL) to the remaining cells in the original plate. Incubate for 3 hours. Solubilize formazan crystals with DMSO and read absorbance at 570 nm.
    
Protocol 2: High-Throughput Ames Test (Mutagenicity)

Causality: To capture both frameshift mutations and base-pair substitutions caused by the hydroxylamine adducts, we must use specific Salmonella typhimurium strains (TA98 and TA100). Furthermore, because bacteria process nitroaromatics differently than mammals, the inclusion of mammalian liver extract (S9 fraction) is mandatory to simulate human hepatic bioactivation.

  • Strain Preparation: Culture TA98 and TA100 overnight in nutrient broth.

  • Metabolic Activation: Prepare the S9 mix containing rat liver extract, NADP+, and glucose-6-phosphate.

  • Exposure: In sterile tubes, combine 100

    
    L of bacterial culture, 500 
    
    
    
    L of S9 mix (or buffer for negative S9 control), and 10
    
    
    L of the test compound at varying concentrations.
  • Plating: Add 2 mL of molten top agar (containing trace histidine/biotin) to the tubes, mix gently, and pour onto minimal glucose agar plates.

  • Incubation & Scoring: Incubate at 37°C for 48 hours. Count the number of revertant colonies. A dose-dependent increase in colonies (typically

    
    -fold over vehicle control) confirms mutagenicity.
    

Workflow Step1 Compound Preparation (DMSO Stock) Step2 Tier 1: Mutagenicity (Ames Test TA98/TA100) Step1->Step2 Step3 Tier 2: Cytotoxicity (MTT & LDH Assays) Step1->Step3 Step4 S9 Fraction Metabolic Activation Step2->Step4 +/- S9 Mix Step5 Genotoxic Assessment (Comet Assay) Step3->Step5 Sub-lethal doses Step4->Step5 If positive Step6 Data Synthesis & Safety Profiling Step5->Step6

Caption: Multi-tiered in vitro toxicity screening workflow for nitroindazole derivatives.

Conclusion

3-chloro-2-methyl-5-nitro-2H-indazole is a potent chemical building block that requires rigorous safety protocols. Its toxicity is not passive; it is an active, metabolism-dependent process driven by the bioreduction of its nitroaromatic moiety. By understanding the causality between its chemical structure, its interaction with cellular redox systems, and its potential to form DNA-reactive electrophiles, researchers can safely handle this compound and accurately interpret biological screening data.

References

  • Mechanisms of Bioactivation, Metabolism and Toxicity and Methods to Synthesize Nitroaromatic Fragments. SciELO. Available at:[Link][1]

  • Mutagenicity of Nitroaromatic Compounds. ResearchGate. Available at:[Link][2]

  • Nitroaromatic compounds damage the DNA of zebrafish embryos (Danio rerio). PubMed. Available at:[Link][3]

  • Synthesis and in vitro cytotoxic activity of novel indazole analogues of curcumin against MCF-7, HeLa, WiDr, and vero cell lines. Journal of Applied Pharmaceutical Science. Available at:[Link][4]

Sources

Exploratory

Solid-State Characterization and Thermal Profiling of 3-Chloro-2-methyl-5-nitro-2H-indazole: A Technical Guide

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper Executive Summary The compound 3-chloro-2-methyl-5-nitro-2H-indazole (CAS: 74209-28-2)[...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper

Executive Summary

The compound 3-chloro-2-methyl-5-nitro-2H-indazole (CAS: 74209-28-2)[1] is a highly substituted heterocyclic derivative that serves as a critical intermediate and pharmacophore in medicinal chemistry. In pharmaceutical development, understanding the solid-state properties of such APIs (Active Pharmaceutical Ingredients) is not merely a regulatory formality; it is a foundational requirement for successful formulation, stability testing, and bioavailability optimization. This whitepaper details the causality behind its solid-state energetics and outlines a self-validating thermal analysis workflow—utilizing Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)—to rigorously profile its melting behavior (140–142 °C) and thermal stability.

Structural Causality and Solid-State Energetics

Indazoles frequently exhibit complex solid-state behaviors, including polymorphism and pseudo-polymorphism. However, the specific substitution pattern of 3-chloro-2-methyl-5-nitro-2H-indazole dictates a unique crystal lattice energy profile:

  • N2-Methylation (Tautomeric Locking): Unsubstituted indazoles undergo dynamic 1H/2H tautomerization, which complicates their solid-state landscape. By alkylating the N2 position, the molecule is locked exclusively into the 2H-indazole tautomer. This stabilization prevents tautomeric shifts during heating, yielding a highly predictable and sharp melting endotherm.

  • C3-Chloro and C5-Nitro Substituents: The electron-withdrawing nitro group establishes strong intermolecular dipole-dipole interactions, while the bulky chloro group influences the packing density of the crystal lattice. Together, these functional groups dictate the precise thermodynamic energy required to disrupt the lattice, culminating in the observed melting point of 140–142 °C.

The Self-Validating Experimental Protocol

A robust thermal analysis workflow must be inherently self-validating. As a standard practice in solid-state characterization, DSC must never be run in isolation. TGA must precede DSC to ensure that mass loss events (such as desolvation or early degradation) do not confound the interpretation of the melting endotherm[2].

Phase 1: Thermogravimetric Analysis (TGA)

Purpose: To quantify volatile content (moisture/solvents) and determine the onset of thermal degradation (


)[2].
  • Sample Preparation: Accurately weigh 5–10 mg of the indazole derivative into a tared platinum or alumina crucible.

  • Atmosphere Control: Purge the furnace with dry Nitrogen (

    
    ) at a flow rate of 50 mL/min. Causality: An inert atmosphere prevents oxidative degradation, ensuring that any mass loss is strictly due to thermal decomposition or desolvation.
    
  • Heating Program: Equilibrate at 25 °C, then ramp at 10 °C/min to 300 °C.

  • Data Interpretation: If mass loss (>0.5%) is observed before 140 °C, the sample contains residual synthesis solvents (e.g., acetone). Solvents act as plasticizers, artificially depressing the melting point and invalidating subsequent DSC data.

Phase 2: Differential Scanning Calorimetry (DSC)

Purpose: To measure the heat flow associated with the solid-to-liquid phase transition and detect potential polymorphic forms[3].

  • Sample Preparation: Encapsulate 2–5 mg of the anhydrous sample (validated via Phase 1) in a standard aluminum pan with a pinhole lid. Causality: The pinhole allows trace volatiles to escape, preventing internal pressure buildup that could deform the pan and create baseline artifacts.

  • Atmosphere Control: Purge with Nitrogen at 50 mL/min to ensure efficient heat transfer between the sensor and the pan.

  • Heating Program: Heat from 25 °C to 160 °C at a rate of 10 °C/min. Causality: A 10 °C/min ramp rate provides the optimal thermodynamic balance. Heating too rapidly causes thermal lag (shifting the peak artificially high), while heating too slowly can allow kinetically driven solid-state transitions to occur undetected[3].

  • Data Interpretation: Analyze the extrapolated onset temperature (

    
    ) rather than the peak temperature. 
    
    
    
    represents the true thermodynamic melting point of the crystal lattice, independent of sample mass[4].

Quantitative Data Summary

The expected thermal parameters for highly pure 3-chloro-2-methyl-5-nitro-2H-indazole are summarized below to facilitate rapid comparison during quality control.

Thermal ParameterExpected Value / RangeAnalytical TechniqueStrategic Significance
Melting Point (Onset,

)
140.0 – 141.0 °CDSCTrue thermodynamic melting point of the crystal lattice.
Melting Point (Peak,

)
141.0 – 142.0 °CDSC / CapillaryCorresponds to the visual capillary melting range.
Enthalpy of Fusion (

)
25 – 35 kJ/molDSCQuantifies the strength of intermolecular forces in the lattice.
Degradation Onset (

)
> 220 °CTGADefines the maximum safe processing temperature for formulation.
Residual Mass at 140 °C > 99.5%TGAConfirms the absence of solvates or hydrates prior to melting.

Workflow Visualization

The following logical decision tree dictates the solid-state characterization workflow.

ThermalAnalysis Start 3-chloro-2-methyl-5-nitro-2H-indazole (API Sample) TGA TGA Analysis (Mass Loss & Degradation) Start->TGA Dec1 Mass Loss < 0.5% before 140°C? TGA->Dec1 DSC DSC Analysis (Heat Flow at 10 °C/min) Dec2 DSC Endotherm Profile DSC->Dec2 Proceed Proceed to DSC (Anhydrous Form) Dec1->Proceed Yes Solvate Investigate Solvate (Karl Fischer/Desolvation) Dec1->Solvate No Proceed->DSC PXRD Orthogonal Validation (PXRD / Hot-Stage) Solvate->PXRD Single Single Sharp Peak (Tm = 140-142 °C) Dec2->Single Simple Melting Multi Multiple Peaks (Polymorphism) Dec2->Multi Complex Multi->PXRD

Logical decision tree for the thermal solid-state characterization of 3-chloro-2-methyl-5-nitro-2H-indazole.

Strategic Implications for Drug Development

The thermal behavior of 3-chloro-2-methyl-5-nitro-2H-indazole extends far beyond basic material characterization. A sharp, single melting endotherm at 140–142 °C, coupled with no prior mass loss, confirms a highly crystalline, stable phase suitable for aggressive downstream processing techniques like hot-melt extrusion or nanomilling[4]. Conversely, the appearance of multiple endotherms during DSC screening acts as an immediate diagnostic flag for polymorphism or pseudo-polymorphism[3]. In such events, orthogonal validation via Powder X-ray Diffraction (PXRD) becomes mandatory to prevent late-stage formulation failures[2]. By adhering strictly to this self-validating framework, development teams ensure the physical stability, manufacturability, and ultimate bioavailability of the final product.

References

  • 288-20 BASSOU OULEMDA.pdf (Synthesis and Physical Properties of Indazoles) - imist.ma - Link

  • CAS物质库 | 化规通 (CAS 74209-28-2 Database) - cirs-group.com - 1

  • Solid-State Characterization (PXRD, DSC, TGA) Analytical Services - zasya.com - 2

  • Characterization of Solid State Drugs by Calorimetry - tainstruments.com - 3

  • Differential Scanning Calorimetry Applications - improvedpharma.com - 4

Sources

Protocols & Analytical Methods

Method

Nucleophilic substitution reactions at the C3 position of indazoles

Executive Summary & Strategic Context The 1H-indazole scaffold is a "privileged structure" in medicinal chemistry, serving as the core pharmacophore in oncology drugs like Axitinib (VEGFR inhibitor) and Lenvatinib . Howe...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Context

The 1H-indazole scaffold is a "privileged structure" in medicinal chemistry, serving as the core pharmacophore in oncology drugs like Axitinib (VEGFR inhibitor) and Lenvatinib . However, the C3 position presents a distinct synthetic challenge known as the "Indazole Paradox."

While the N1 and N2 positions are readily nucleophilic, the C3 carbon is electronically neutral to slightly nucleophilic, making it resistant to direct nucleophilic attack (SNAr) without significant activation. Conversely, it is not sufficiently electron-rich to undergo facile electrophilic substitution compared to indoles.

This Application Note provides two validated workflows to overcome this barrier:

  • Transition-Metal Catalyzed Nucleophilic Substitution (The Cross-Coupling Standard): The most robust method for displacing C3-halogens with amines, alkoxides, or carbon nucleophiles.

  • Activation via N-Oxides (The "Metal-Free" Alternative): A strategic "umpolung" approach that renders C3 electrophilic, allowing direct attack by nucleophiles under mild conditions.

Mechanistic Logic & Decision Tree

To successfully functionalize C3, one must destabilize the aromatic system or utilize a leaving group (LG) with a catalyst.

Figure 1: Strategic Decision Tree for C3-Indazole Functionalization

Indazole_C3_Strategy Start Target: C3-Functionalized Indazole Check_Sub Is C3 currently substituted? Start->Check_Sub Direct_CH Direct C-H Functionalization Check_Sub->Direct_CH No (C3-H) Halogenated Starting Material: 3-Haloindazole (I, Br, Cl) Check_Sub->Halogenated Yes (C3-Hal) NOxide Route B: N-Oxide Activation (Make C3 Electrophilic) Direct_CH->NOxide High Selectivity Needed Radical Radical Substitution (Minisci-type) Direct_CH->Radical Late-Stage Funct. Protection Step 1: N1-Protection (SEM, Boc, THP, Tosyl) Halogenated->Protection Mandatory to prevent N-deprotonation Coupling Route A: Pd-Catalyzed Substitution (Buchwald/Suzuki) Protection->Coupling Standard Pharma Route SNAr Classical SNAr (Requires strong EWG like -NO2) Protection->SNAr Only if Ring Activated

Caption: Decision matrix for selecting the optimal C3-functionalization pathway based on substrate availability and electronic activation.

Protocol A: Palladium-Catalyzed Nucleophilic Substitution (Buchwald-Hartwig Type)

Application: Synthesis of C3-amino indazoles (e.g., Axitinib intermediates) or C3-aryl/alkyl derivatives. Mechanism: Oxidative addition of Pd(0) into the C3-Halogen bond, followed by ligand exchange with the nucleophile and reductive elimination.

Critical Parameters
  • Substrate: 3-Iodoindazoles are superior to 3-bromo analogs due to weaker C-I bond strength.

  • N-Protection: Crucial. Unprotected indazoles will sequester the Pd catalyst via the free N-H, killing the reaction. Use THP (tetrahydropyranyl) or SEM (2-(trimethylsilyl)ethoxymethyl) groups.

  • Base: Inorganic bases (Cs₂CO₃) are preferred over alkoxides to prevent side reactions.

Step-by-Step Protocol

Target: N-(3-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-3-yl)morpholine

  • Preparation of Starting Material (Iodination):

    • Dissolve 1H-indazole (1.0 equiv) in DMF (5 mL/mmol).

    • Add KOH (3.0 equiv) followed by I₂ (1.1 equiv) portion-wise.

    • Stir at RT for 2 h. Quench with 10% Na₂S₂O₃. Isolate 3-iodo-1H-indazole.

    • Protection: React with 3,4-dihydro-2H-pyran (DHP) and catalytic p-TsOH in DCM to generate the N1-THP protected intermediate.

  • Catalytic Substitution (C-N Bond Formation):

    • Vessel: Dry, argon-flushed Schlenk tube or microwave vial.

    • Reagents:

      • N1-THP-3-iodoindazole (1.0 equiv, 1.0 mmol)

      • Morpholine (Nucleophile) (1.2 equiv)

      • Catalyst: Pd₂(dba)₃ (2 mol%)

      • Ligand: Xantphos (4 mol%) – High bite angle favors reductive elimination.

      • Base: Cs₂CO₃ (2.0 equiv)

      • Solvent: 1,4-Dioxane (anhydrous, 0.2 M concentration).

    • Reaction:

      • Degas solvent with Argon for 15 mins.

      • Add solid reagents, then solvent and amine.

      • Seal and heat to 100°C for 12–16 hours.

    • Work-up: Filter through Celite (elute with EtOAc). Wash filtrate with brine. Dry over Na₂SO₄.[1][2]

    • Purification: Flash chromatography (Hexane/EtOAc).

Validation Data:

Parameter Observation Interpretation
TLC (Hex/EtOAc 3:1) New spot, higher Rf than SM Formation of tertiary amine (less polar than free NH).
¹H NMR Disappearance of C3-I signal (if applicable) Shift of adjacent aromatic protons due to electronic change.

| LC-MS | M+1 = Target Mass | Confirm substitution vs. dehalogenation (common side reaction). |

Protocol B: "Metal-Free" Activation via Indazole N-Oxides

Application: Direct introduction of Cl, CN, or Oxygen nucleophiles at C3 without transition metals. Mechanism: The N-oxide oxygen acts as an internal directing group and activator. Treatment with an activating agent (e.g., POCl₃, TsCl) creates a highly electrophilic intermediate at C3 (resembling the Reissert-Henze mechanism).

Step-by-Step Protocol

Target: 3-Chloro-1H-indazole (via N-Oxide)

  • Oxidation (N-Oxide Formation):

    • Dissolve 1H-indazole derivative in MeOH/H₂O (5:1).

    • Add Oxone® (2.0 equiv) or m-CPBA (in DCM).

    • Stir at RT for 4–6 h.

    • Note: This typically yields the 1-hydroxy-1H-indazole or the tautomeric N-oxide.

  • Nucleophilic Substitution (Chlorination Example):

    • Reagents:

      • 1-Hydroxyindazole / Indazole N-oxide (1.0 equiv)

      • POCl₃ (Phosphorus oxychloride) (5.0 equiv) – Acts as both reagent and solvent.

    • Reaction:

      • Cool POCl₃ to 0°C.

      • Slowly add the N-oxide.

      • Heat to 80°C for 2 hours.

    • Mechanism: The N-oxide oxygen attacks Phosphorus, creating a good leaving group (-OPCl₂). Chloride (nucleophile) attacks C3, restoring aromaticity and eliminating the oxygen moiety.

    • Work-up:

      • Caution: Pour reaction mixture slowly onto crushed ice (exothermic hydrolysis of POCl₃).

      • Neutralize with NaHCO₃ sat.[1] solution.

      • Extract with DCM.[3]

Comparison of Methods:

FeatureProtocol A (Pd-Catalysis)Protocol B (N-Oxide/Activation)
Scope C-N, C-C, C-O bondsC-Cl, C-CN, C-O bonds
Cost High (Pd catalyst, Ligands)Low (POCl₃, Oxone)
Scalability Good (Process chemistry standard)Excellent (Fewer heavy metals)
Limitation Requires N-protection firstLimited nucleophile scope (mostly halides/cyanides)

Troubleshooting & Optimization Guide

  • Problem: Low Conversion in Protocol A.

    • Cause: Catalyst poisoning by free N-H or trace O₂.

    • Solution: Ensure complete N1-protection (check NMR for disappearance of NH). Switch to PdCl₂(dtbpf) , a robust catalyst for sterically hindered substrates [1].

  • Problem: Dehalogenation (Reduction of C3-I to C3-H).

    • Cause: Hydride source in solvent or excessive heating.

    • Solution: Use anhydrous dioxane. Lower temp to 80°C and extend time.

  • Problem: Regioselectivity in N-Oxide formation.

    • Cause: Indazole tautomerism (1H vs 2H).[4]

    • Solution: Use electron-deficient indazoles which favor the specific N-oxide tautomer required for C3 activation.

References

  • BenchChem. Application Notes and Protocols for Palladium-Catalyzed Reactions Involving 4-Iodo-3-methyl-1H-indazole. (2025).[1] Link

  • Giraud, F., et al. C3-Indazole Functionalization: A Review. (2020). Link

  • Arepally, S., & Park, J. K. Synthesis and Utilization of 1H-Indazole N-Oxides in the Production of C3-Functionalized 1H-Indazoles.[5] Synthesis (2024).[6] Link

  • Shinde, V., et al. C(sp2)-H Functionalization of 2H-Indazoles at C3-Position via Palladium(II)-Catalyzed Isocyanide Insertion Strategy.[7] J. Org.[5][7] Chem. (2016).[7][8] Link

Sources

Application

Application Note: High-Efficiency Palladium-Catalyzed Cross-Coupling of 3-Chloro-2-methyl-5-nitro-2H-indazole

Executive Summary & Strategic Overview The scaffold 3-chloro-2-methyl-5-nitro-2H-indazole represents a highly specialized pharmacophore, often serving as a precursor for kinase inhibitors (e.g., analogs of Pazopanib) and...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Overview

The scaffold 3-chloro-2-methyl-5-nitro-2H-indazole represents a highly specialized pharmacophore, often serving as a precursor for kinase inhibitors (e.g., analogs of Pazopanib) and immuno-oncology agents.

Developing scalable cross-coupling protocols for this substrate presents a unique dichotomy of chemical reactivity:

  • Electronic Activation (The "Pro"): The C5-nitro group is a strong electron-withdrawing group (EWG).[1] Through resonance, it significantly depletes electron density at the C3 position, facilitating the oxidative addition of Palladium(0) into the typically inert C–Cl bond.

  • Steric & Electronic Sensitivity (The "Con"): The N2-methyl group creates a fixed tautomeric system with specific steric bulk proximal to the reaction center.[1] Furthermore, the nitro group is susceptible to reduction under forcing conditions or competing coordination with the metal center.

This guide moves beyond generic "screen-and-hope" methodologies. We provide a deterministic approach to ligand selection and reaction engineering that leverages the substrate's electronic bias while mitigating side reactions.[1]

Critical Parameter Analysis

Ligand Selection Strategy

For this specific chloride, standard triphenylphosphine (PPh₃) ligands are often insufficient due to the bond strength of Ar–Cl. We utilize Dialkylbiaryl Phosphine Ligands (Buchwald Ligands) which offer two critical features:

  • Electron Richness: Facilitates oxidative addition into the C–Cl bond.[1]

  • Steric Bulk: Promotes reductive elimination, crucial for forming the hindered C3–C/N bond next to the N2-methyl group.[1]

Reaction TypeRecommended LigandRationale
Suzuki-Miyaura XPhos or SPhos Excellent turnover numbers (TON) for aryl chlorides; high stability in biphasic (aqueous) media.[1]
Buchwald-Hartwig BrettPhos or RuPhos BrettPhos is highly selective for primary amines; RuPhos excels with secondary amines and prevents β-hydride elimination.[1]
Base & Solvent Compatibility[2]
  • Base: Avoid strong alkoxides (e.g., NaOtBu) if possible.[1] The nitro group renders the ring electron-deficient, increasing the risk of nucleophilic aromatic substitution (SNAr) side reactions or base-mediated decomposition. Cesium Carbonate (Cs₂CO₃) or Potassium Phosphate (K₃PO₄) are the gold standards here—strong enough to activate the boronic acid/amine but mild enough to preserve the nitro group.[1]

  • Solvent: 1,4-Dioxane or Toluene are preferred.[1][2] For Suzuki couplings, a specific ratio of water (typically 4:1 or 10:1) is mandatory to dissolve the inorganic base and facilitate transmetallation.

Experimental Protocols

Protocol A: Suzuki-Miyaura Cross-Coupling (Biaryl Synthesis)

Target: Synthesis of 3-aryl-2-methyl-5-nitro-2H-indazoles.

Reagents:

  • Substrate: 3-chloro-2-methyl-5-nitro-2H-indazole (1.0 equiv)

  • Boronic Acid: Arylboronic acid (1.2 – 1.5 equiv)[1][2]

  • Catalyst Precursor: Pd(OAc)₂ (2–5 mol%)[1]

  • Ligand: XPhos (4–10 mol%) (maintain 1:2 Pd:Ligand ratio)[1]

  • Base: K₃PO₄ (2.0 equiv)[1][3]

  • Solvent: 1,4-Dioxane / Water (4:1 v/v)

Step-by-Step Methodology:

  • Inerting: Charge a reaction vial equipped with a magnetic stir bar with the indazole substrate, boronic acid, Pd(OAc)₂, XPhos, and K₃PO₄. Seal the vial with a septum cap.

  • Degassing: Evacuate the vial and backfill with Argon (repeat 3 times). This is critical; oxygen poisons the electron-rich phosphine ligand.

  • Solvation: Add the degassed 1,4-Dioxane/Water mixture via syringe.

  • Reaction: Heat the mixture to 80–90°C for 4–12 hours.

    • Note: Monitor via LC-MS.[1][2] The activated C-Cl bond usually reacts faster than standard aryl chlorides, so avoid overheating to prevent protodehalogenation.

  • Workup: Cool to room temperature. Filter through a pad of Celite to remove Palladium black. Dilute with EtOAc, wash with brine, dry over MgSO₄, and concentrate.

  • Purification: Flash column chromatography (Hexanes/EtOAc gradient).

Protocol B: Buchwald-Hartwig Amination (C-N Bond Formation)

Target: Synthesis of 3-amino-2-methyl-5-nitro-2H-indazoles.

Reagents:

  • Substrate: 3-chloro-2-methyl-5-nitro-2H-indazole (1.0 equiv)

  • Amine: Primary or Secondary Amine (1.2 equiv)[1]

  • Catalyst: BrettPhos Pd G3 or RuPhos Pd G3 precatalysts (2–5 mol%)[1]

    • Why Precatalysts? They ensure a defined 1:1 Pd:L ratio and rapid activation at lower temperatures, crucial for nitro-containing substrates.

  • Base: Cs₂CO₃ (2.0 equiv)[1]

  • Solvent: Anhydrous t-Amyl Alcohol or Toluene

Step-by-Step Methodology:

  • Preparation: Inside a glovebox (or under strict Schlenk conditions), weigh the indazole, Pd-precatalyst, and Cs₂CO₃ into a reaction tube.

  • Amine Addition:

    • Solid Amines: Add with other solids.[1]

    • Liquid Amines:[1] Add via syringe after solvent.[2]

  • Solvation: Add anhydrous solvent.[1][2]

  • Reaction: Heat to 80°C .

    • Optimization Tip: If conversion is slow, increase temp to 100°C, but monitor for nitro-reduction (often indicated by the formation of dark tars/anilines).

  • Workup: Dilute with Dichloromethane (DCM), wash with water, and extract.[1]

  • Purification: Silica gel chromatography. Note: Amino-indazoles can be polar; consider adding 1% Triethylamine to the eluent to prevent streaking.[1]

Mechanistic Visualization & Workflow

The following diagram illustrates the divergent synthetic pathways and the specific activation logic for this scaffold.

IndazoleCoupling Substrate 3-chloro-2-methyl- 5-nitro-2H-indazole Activation Electronic Activation (C5-NO2 pulls e- density) Substrate->Activation Inductive Effect OxAdd Oxidative Addition (L-Pd-Cl species) Activation->OxAdd Lowers Ea barrier SuzukiPath Suzuki-Miyaura (Ar-B(OH)2 + Base) OxAdd->SuzukiPath + XPhos/SPhos BuchwaldPath Buchwald-Hartwig (H-NR2 + Base) OxAdd->BuchwaldPath + BrettPhos/RuPhos ProductA 3-Aryl-Indazole (Biaryl) SuzukiPath->ProductA Transmetallation & Reductive Elim. ProductB 3-Amino-Indazole (C-N Bond) BuchwaldPath->ProductB Amine Binding & Reductive Elim.

Caption: Divergent synthesis pathways for 3-chloro-2-methyl-5-nitro-2H-indazole. The C5-nitro group electronically activates the C3-chloride, allowing facile oxidative addition with specialized bulky phosphine ligands.

Troubleshooting & Optimization Matrix

ObservationRoot CauseCorrective Action
Low Conversion (<20%) Catalyst poisoning or poor oxidative addition.[1]Switch to Pd-Precatalysts (e.g., XPhos Pd G3) instead of mixing Pd(OAc)₂ + Ligand in situ.[1] Ensure strict O₂ exclusion.
Protodehalogenation (H instead of Cl) "Hydride" source in media; reductive elimination of H-Pd-Ar.[1]Use anhydrous solvents (for Buchwald).[1][2] If using alcohols, switch to a non-protic solvent like Toluene or Dioxane.[1]
Nitro Reduction Overheating or incompatible hydride donor.[1]Lower temperature by 10°C. Avoid formate-based buffers. Ensure the amine in Buchwald coupling does not act as a reducing agent (rare but possible with certain cyclic amines).[1]
Homocoupling (Ar-Ar) Oxygen leak or excess boronic acid activation.[1]Degas solvents more thoroughly. Add the boronic acid slowly or reduce the equivalents slightly.

References

  • Lundgren, R. J., & Stradiotto, M. (2012). Key Concepts in Ligand Design: An Introduction to Chelating Phosphorus Ligands for Carbon–Heteroatom Cross-Coupling. Chemistry – A European Journal.[1] Link

  • Surry, D. S., & Buchwald, S. L. (2011).[4] Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science.[1][2][4] Link

  • Meanwell, N. A., et al. (2018).[1] Syntheses of 1-Aryl-5-nitro-1H-indazoles and a General One-Pot Route to 1-Aryl-1H-indazoles. Molecules.[1][2][3][4][5][6][7][8][9][10][11] Link

  • BenchChem Application Note. (2025). Application Notes and Protocols for Suzuki-Miyaura Coupling of 3-Chloro-5-(p-tolyl)-1,2,4-triazine. (Analogous electron-deficient heterocyclic chemistry). Link

  • Alsabeh, P. G., et al. (2013).[1] Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. NIH Public Access / Angew Chem Int Ed.[1] Link

Sources

Method

Functionalization strategies for 3-chloro-2-methyl-5-nitro-2H-indazole

Executive Summary & Strategic Analysis The scaffold 3-chloro-2-methyl-5-nitro-2H-indazole represents a highly privileged core in medicinal chemistry, particularly for the development of kinase inhibitors and anti-infecti...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Analysis

The scaffold 3-chloro-2-methyl-5-nitro-2H-indazole represents a highly privileged core in medicinal chemistry, particularly for the development of kinase inhibitors and anti-infectives.[1] Unlike its 1H-isomer, the 2H-indazole tautomer possesses a distinct "pseudo-quinoid" electronic character, which significantly alters the reactivity profile of the C3 and C5 positions.

This guide outlines a modular functionalization strategy based on three key mechanistic pillars:

  • C3-Electrophilicity: The C3-chlorine atom is activated for both Palladium-catalyzed cross-couplings and Nucleophilic Aromatic Substitution (

    
    ), enhanced by the electron-withdrawing 5-nitro group.[1]
    
  • N2-Methyl Stability: The fixed N2-methyl group prevents tautomerization, locking the substrate in the more reactive 2H-form and directing steric bulk away from the C3 reaction center.

  • C5-Redox Switch: The 5-nitro group serves as a latent amine "handle."[1] Its reduction must be carefully timed—typically after C3 functionalization—to prevent catalyst poisoning or unwanted side reactions.[1]

Chemical Space & Reactivity Map

The following decision tree illustrates the logical flow for diversifying this scaffold. Note the critical decision point regarding the timing of the nitro reduction.

G Start 3-Chloro-2-methyl- 5-nitro-2H-indazole PathA Path A: C3 Functionalization (Retains NO2 Activation) Start->PathA Preferred Route PathB Path B: Nitro Reduction First (Risk of Dechlorination) Start->PathB Alternate Route Suzuki Product A1: 3-Aryl/Heteroaryl (Suzuki-Miyaura) PathA->Suzuki Boronic Acid, Pd(dppf)Cl2 SnAr Product A2: 3-Amino/Alkoxy (SnAr) PathA->SnAr Amine/Alcohol, Base, Heat RedA1 Reduction (Fe/NH4Cl) -> 5-Amino-3-Aryl Suzuki->RedA1 Chemoselective Reduction RedA2 Reduction (Fe/NH4Cl) -> 3,5-Diamino SnAr->RedA2 Chemoselective Reduction AmineInt Intermediate: 3-Chloro-5-amino PathB->AmineInt Fe/NH4Cl (Avoid H2/Pd) Amide Acylation -> 3-Chloro-5-amido AmineInt->Amide RCOCl / Pyridine

Figure 1: Strategic workflow for the modular functionalization of 3-chloro-2-methyl-5-nitro-2H-indazole.

Detailed Protocols

Protocol A: C3-Arylation via Suzuki-Miyaura Coupling

Rationale: The 3-chloro position in 2-methylindazoles is sterically accessible and electronically activated.[1] We utilize Pd(dppf)Cl2 due to its large bite angle and resistance to dehalogenation side-reactions compared to Pd(PPh3)4.[1]

Reagents:

  • Substrate: 3-chloro-2-methyl-5-nitro-2H-indazole (1.0 equiv)[1]

  • Coupling Partner: Aryl/Heteroaryl Boronic Acid (1.2–1.5 equiv)

  • Catalyst: Pd(dppf)Cl2·CH2Cl2 (5 mol%)

  • Base:

    
     (2.0 M aqueous solution, 3.0 equiv)
    
  • Solvent: 1,4-Dioxane (degassed)

Step-by-Step Methodology:

  • Setup: In a microwave vial or round-bottom flask, combine the indazole substrate, boronic acid, and palladium catalyst.

  • Inert Atmosphere: Seal the vessel and purge with Argon or Nitrogen for 5 minutes. This is critical to prevent homocoupling of the boronic acid.

  • Solvent Addition: Add degassed 1,4-dioxane (concentration ~0.1 M) and the aqueous

    
     solution via syringe.
    
  • Reaction: Heat to 90°C for 4–12 hours. (Microwave: 110°C for 45 mins).

    • Monitoring: Monitor via LC-MS.[1] The product will show a mass shift corresponding to the aryl group and loss of the characteristic Chlorine isotope pattern.

  • Workup: Cool to RT. Dilute with EtOAc and wash with water and brine.[1][2] Dry over

    
    , filter, and concentrate.
    
  • Purification: Flash column chromatography (Hexane/EtOAc gradient).

Expert Tip: If the boronic acid is prone to protodeboronation, switch the base to


 (2.0 equiv) and solvent to anhydrous DME/MeOH (2:1).
Protocol B: C3-Amination via Nucleophilic Aromatic Substitution ( )

Rationale: The 5-nitro group is para-conjugated to the C3 position, creating a strong dipole that pulls electron density away from the C-Cl bond.[1] This allows for direct displacement by primary and secondary amines without transition metals.[1]

Reagents:

  • Substrate: 3-chloro-2-methyl-5-nitro-2H-indazole (1.0 equiv)[1]

  • Nucleophile: Primary or Secondary Amine (2.0–3.0 equiv)

  • Base: DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)

  • Solvent: DMF or DMSO (anhydrous)

Step-by-Step Methodology:

  • Dissolution: Dissolve the substrate in DMF (0.2 M).

  • Addition: Add the amine and DIPEA.

  • Thermal Activation: Heat the mixture to 100–120°C in a sealed tube.

    • Note: Aliphatic amines react faster (2–6 hours); anilines may require higher temperatures (140°C) or microwave irradiation.

  • Quench: Pour the reaction mixture into crushed ice/water. The product often precipitates as a yellow/orange solid.

  • Isolation: Filter the solid, wash with water, and dry under vacuum. If no precipitate forms, extract with EtOAc.

Mechanism Visualization:

Mechanism Substrate Substrate (Electron Deficient) Meisenheimer Meisenheimer Complex (Stabilized by 5-NO2) Substrate->Meisenheimer + Amine (Nu:) (Rate Limiting) Product 3-Amino-Indazole (Substitution Product) Meisenheimer->Product - Cl⁻ (Fast)

Figure 2:


 mechanism driven by the 5-nitro auxiliary.[1]
Protocol C: Chemoselective Reduction of the 5-Nitro Group

Rationale: Standard catalytic hydrogenation (


) poses a high risk of hydrodehalogenation  (cleaving the C3-Cl bond) if performed before C3 functionalization. To avoid this, we use a dissolving metal reduction (Fe) which is orthogonal to the aryl chloride.

Reagents:

  • Substrate: 5-nitro-indazole derivative (1.0 equiv)[1]

  • Reductant: Iron powder (5.0 equiv, <10 micron particle size preferred)

  • Electrolyte: Ammonium Chloride (

    
    ) (5.0 equiv)
    
  • Solvent: Ethanol/Water (4:1 ratio)

Step-by-Step Methodology:

  • Preparation: Dissolve the nitro compound in EtOH/Water. Add

    
    .[1]
    
  • Activation: Add Iron powder.

  • Reflux: Heat the heterogeneous mixture to 80°C with vigorous stirring for 1–3 hours.

    • Visual Cue: The reaction typically turns from yellow to a dark rust/brown color.

  • Filtration: Filter the hot mixture through a Celite pad to remove iron oxides. Wash the pad with hot Ethanol.

  • Workup: Concentrate the filtrate. Partition between EtOAc and saturated

    
    .[1]
    
    • Caution: The resulting 5-amino-indazole is oxygen-sensitive.[1] Store under Argon or use immediately in the next step (e.g., amide coupling).

Troubleshooting & Optimization Table

ProblemProbable CauseSolution
Low Yield in Suzuki Protodeboronation of partnerSwitch to mild base (

) or anhydrous conditions.
Dechlorination (C3-H) Pd-catalyzed reductionUse Pd(dppf)Cl2; Avoid alcohol solvents in coupling; Ensure O2-free.[1]
No Reaction in SnAr Nucleophile too weakUse microwave irradiation (150°C); Switch solvent to NMP.
Amine Oxidation Air sensitivity of 5-NH2Perform workup with degassed solvents; Acylate immediately.[1]

References

  • Synthesis and Reactivity of 2H-Indazoles

    • Review: "Recent advances in C–H functionalization of 2H-indazoles." Organic & Biomolecular Chemistry, 2021.[1][3] Link

  • Suzuki Coupling on Chloro-Indazoles

    • Protocol: "The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles." Molecules, 2012, 17(4), 4568-4580. Link

  • Nucleophilic Arom

    
    ) Mechanisms: 
    
    • Mechanistic Insight: "Nucleophilic Aromatic Substitution."[1][4][5][6] Chemistry LibreTexts. Link

  • Nitro Reduction Methodologies

    • Chemoselectivity:[1][7] "Reduction of Nitro Compounds, Through different Reaction Conditions."[7][8] Journal of Chemical and Pharmaceutical Research, 2011. Link

  • General Indazole Functionalization

    • Comprehensive Guide: "2H-Indazole synthesis and functionalization." Organic Chemistry Portal. Link

Sources

Technical Notes & Optimization

Troubleshooting

Purification techniques for 3-chloro-2-methyl-5-nitro-2H-indazole

Topic: Purification of 3-chloro-2-methyl-5-nitro-2H-indazole Ticket ID: IND-PUR-052 Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Purification of 3-chloro-2-methyl-5-nitro-2H-indazole Ticket ID: IND-PUR-052 Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary

The purification of 3-chloro-2-methyl-5-nitro-2H-indazole presents a classic heterocyclic challenge: separating the kinetic 2H-isomer from the thermodynamically stable 1H-isomer.[1] In drug discovery, particularly for kinase inhibitors, the 2H-indazole core is often the pharmacophore of choice, yet synthetic methylation of the precursor (3-chloro-5-nitro-1H-indazole) typically yields a mixture favoring the undesired 1H-isomer (N1-methyl) or a difficult-to-separate regioisomer blend.

This guide addresses the critical separation of the N2-methyl (desired) from the N1-methyl (impurity) and the removal of nitration/chlorination byproducts.

Part 1: The Regioisomer Challenge (N1 vs. N2)

The Core Problem

Indazoles exhibit annular tautomerism. When alkylating 3-chloro-5-nitroindazole, the reaction is governed by the competition between electronic density (favoring N1) and steric/kinetic control (favoring N2).

  • N1-Isomer (Impurity): Thermodynamically stable.[2] Benzenoid structure.[1][2][3] Less polar.

  • N2-Isomer (Target): Kinetically favored (under specific conditions). Quinonoid structure. More polar.

Diagnostic Workflow

Use this logic flow to determine your purification strategy based on crude purity.

PurificationLogic Start Crude Reaction Mixture (3-Cl-2-Me-5-NO2-Indazole) Analyze Analyze via TLC/HPLC (Target vs. N1-Isomer) Start->Analyze Decision Is N1-Isomer > 10%? Analyze->Decision Flash Method A: Flash Chromatography (Silica Gel) Decision->Flash Yes (High Impurity) Cryst Method B: Fractional Recrystallization (Solvent Selectivity) Decision->Cryst No (Low Impurity) Result1 Pure N2-Isomer (>98% purity) Flash->Result1 Cryst->Result1 Result2 Enriched Mixture Cryst->Result2 Fail Result2->Flash Polishing Step

Figure 1: Decision matrix for purification based on regioisomer ratio.

Part 2: Troubleshooting Guides (Q&A)

Issue 1: "My product co-elutes with the N1-isomer on silica."

Diagnosis: The 3-chloro and 5-nitro substituents significantly reduce the basicity of the indazole ring, compressing the polarity difference between the N1 and N2 isomers. Standard Hexane/Ethyl Acetate gradients often fail to resolve them effectively because the "3-chloro" group adds lipophilicity that masks the polar difference of the N-methyl location.

Protocol: Enhanced Chromatographic Separation Do not rely solely on polarity. Utilize π-π interaction selectivity .

  • Stationary Phase: Standard Silica (40–63 µm).

  • Mobile Phase Optimization:

    • Standard: Hexane : Ethyl Acetate (Start 90:10, Gradient to 60:40).

    • Recommended Modifier: Add Dichloromethane (DCM) .[2] The N2-isomer (quinonoid-like) interacts differently with chlorinated solvents than the N1-isomer.

    • System:Hexane : DCM : Ethyl Acetate (5:4:1) isocratic hold, then increase EtOAc.

  • Elution Order:

    • First Fraction: 3-chloro-1 -methyl-5-nitro-1H-indazole (N1 - Impurity).

    • Second Fraction: 3-chloro-2 -methyl-5-nitro-2H-indazole (N2 - Target).

Scientific Rationale: The N1 isomer behaves more like a substituted benzene (lower retention). The N2 isomer has a larger dipole moment due to the quinonoid resonance contribution, causing it to retain longer on silica [1].

Issue 2: "The product oils out during recrystallization."

Diagnosis: Nitro-indazoles are notorious for "oiling out" (liquid-liquid phase separation) rather than crystallizing, especially when the 3-chloro group disrupts crystal lattice packing. This occurs when the saturation temperature is higher than the melting point of the solvated solid.

Protocol: Anti-Solvent Controlled Crystallization Avoid single-solvent boiling methods. Use a dual-solvent system with high thermal differential.

ParameterSpecification
Primary Solvent Acetone or THF (High solubility for nitro compounds)
Anti-Solvent Ethanol or Isopropanol (NOT Water initially)
Temperature Dissolve at 50°C; Cool to 20°C; Chill to -10°C

Step-by-Step:

  • Dissolve crude oil in minimum warm Acetone (50°C).

  • Add Ethanol dropwise until the solution turns slightly turbid.

  • Add a "seed crystal" of pure 2-methyl product (if available) or scratch the glass.

  • Critical Step: Do not cool rapidly. Wrap the flask in foil/towel to allow slow cooling to room temperature over 4 hours.

  • Once solids form, cool to -10°C to maximize yield.

Why this works: Water is often too harsh an anti-solvent for nitro-indazoles, causing immediate oiling. Alcohols provide a gentler polarity gradient, allowing the lattice to form slowly [2].

Issue 3: "I see a new impurity forming during workup."

Diagnosis: Isomerization or Hydrolysis. 2H-indazoles are kinetically controlled products.[1] Under acidic conditions or high thermal stress, the 2-methyl group can migrate, or the system can revert to the thermodynamic 1H-isomer if the methylation is reversible (less likely with methyl, more likely with other alkyls), or the chloro group can hydrolyze if pH is too high.

Safety & Stability Alert:

  • Avoid Strong Acids: Do not use HCl for pH adjustment. The 2H-indazole protonation can destabilize the ring system.

  • Avoid High Heat: Do not dry the product in an oven >60°C.

  • Nitro Group Hazard: As a nitro-heterocycle, this compound has energetic potential. Do not scrape dry solids vigorously; use anti-static tools.

Part 3: Analytical Validation (HPLC)

To confirm you have isolated the correct isomer, you must use an analytical method capable of resolving the regioisomers.

Recommended Method:

  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile (MeCN).[4]

  • Gradient: 5% B to 95% B over 15 minutes.

  • Detection: UV at 254 nm and 300 nm (Nitro group absorbance).

Expected Chromatogram:

  • RT ~7.2 min: 1-methyl isomer (Impurity).

  • RT ~7.8 min: 2-methyl isomer (Target).

  • Note: The 2-methyl isomer is generally more polar but often elutes later on C18 due to shape selectivity and interaction with the stationary phase chains, though this can vary by specific column chemistry. Always co-inject with a standard if available.

Part 4: Synthesis & Purification Workflow Visualization

The following diagram illustrates the critical path from crude synthesis to pure isolate, highlighting the rejection of the thermodynamic impurity.

RecrystallizationCycle Crude Crude Solid (Mixture N1/N2) Dissolve Dissolve in Acetone (50°C) Crude->Dissolve AntiSolvent Add Ethanol (Turbidity Point) Dissolve->AntiSolvent Cooling Slow Cool (20°C -> -10°C) AntiSolvent->Cooling Seeding Filter Filtration Cooling->Filter Liquor Mother Liquor (Contains N1 Isomer) Filter->Liquor Liquid Phase Crystals Crystals (Pure N2 Target) Filter->Crystals Solid Phase Liquor->Crude Recycle (Optional)

Figure 2: Fractional recrystallization cycle to enrich the 2H-indazole isomer.

References

  • Cheung, M., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry. Available at: [Link]

  • Luss, H.R., & Smith, D.L. (2024). Crystal structure of 3-chloro-1-methyl-5-nitro-1H-indazole. PMC PubMed Central. Available at: [Link]

  • Meanwell, N.A. (2011). Tactics for the Synthesis of Indazoles. In: Heterocycles in Medicinal Chemistry. Wiley-VCH. (Contextual citation for thermodynamic stability of 1H vs 2H indazoles).

Sources

Optimization

Technical Support Center: Optimizing 3-Chloro-2-methyl-5-nitro-2H-indazole Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing bottlenecks in heterocyclic synthesis.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing bottlenecks in heterocyclic synthesis. The targeted synthesis of 2H-indazoles—specifically 3-chloro-2-methyl-5-nitro-2H-indazole —presents a notorious regioselectivity challenge.

Direct N-alkylation of the 3-chloro-5-nitro-1H-indazole precursor typically yields a mixture of N1 and N2 isomers. Because the 1H-indazole tautomer is the thermodynamically stable aromatic system, standard basic alkylation heavily favors the undesired N1-methylated product. This guide provides the mechanistic causality, troubleshooting workflows, and validated protocols required to shift the reaction toward kinetic control and maximize your 2H-indazole yield.

The Regioselectivity Challenge: Thermodynamic vs. Kinetic Control

When 3-chloro-5-nitro-1H-indazole is deprotonated by standard bases (e.g., KOH, K2CO3), it forms an indazolide anion. The negative charge is delocalized, but alkylation with methyl iodide (MeI) predominantly occurs at the N1 position to preserve the more stable benzenoid aromatic system. To access the 2-methyl isomer (the kinetic product), we must bypass the free indazolide anion using specialized coupling conditions such as acid-catalyzed trichloroacetimidate alkylation [2] or Mitsunobu coupling [3].

Pathway SM 3-chloro-5-nitro-1H-indazole (Starting Material) N1 1-Methyl Isomer (1H) Thermodynamic Sink (Undesired) SM->N1 Base/MeI (e.g., K2CO3, KOH) N2 3-chloro-2-methyl-5-nitro-2H-indazole Kinetic Target (Desired) SM->N2 TfOH / Me-TCA or Mitsunobu

Mechanistic divergence in indazole N-alkylation based on reaction conditions.

Troubleshooting & FAQs

Q: I am using KOH in acetone with methyl iodide. Why is my yield of the 2H-indazole capped at ~20%? A: This is a fundamental limitation of thermodynamic control. Under strong basic conditions, the indazolide anion is fully formed. Alkylation at N1 is thermodynamically favored, yielding ~75% of the 1-methyl isomer and only ~20% of your target 2-methyl isomer [1]. To improve yields, you must abandon standard SN2 basic conditions.

Q: How do the substituents (3-chloro and 5-nitro) affect the regioselectivity? A: The 5-nitro group is strongly electron-withdrawing, which significantly lowers the pKa of the N-H proton. This makes the substrate highly compatible with the Mitsunobu reaction, which requires an acidic nucleophile to protonate the betaine intermediate [4]. However, the 3-chloro group introduces steric hindrance adjacent to the N2 position. To overcome this steric penalty, you must use highly reactive electrophiles (like methyl 2,2,2-trichloroacetimidate) or the strong thermodynamic driving force of triphenylphosphine oxide (TPPO) formation in the Mitsunobu reaction.

Q: My Mitsunobu reaction is yielding a complex mixture and incomplete conversion. What should I check? A: First, ensure strict anhydrous conditions; any moisture will prematurely hydrolyze the DIAD/PPh3 betaine complex. Second, order of addition is critical. Do not mix all reagents at once. You must pre-form the betaine complex at 0 °C (indicated by a distinct yellow color) before slowly adding your indazole and methanol.

Q: Which method provides the absolute highest regioselectivity for the N2 position? A: Recent literature demonstrates that acid-catalyzed N-alkylation using alkyl trichloroacetimidates provides the highest N2 regioselectivity. Using trifluoromethanesulfonic acid (TfOH) or Copper(II) triflate with methyl 2,2,2-trichloroacetimidate (Me-TCA) directs the alkylation almost exclusively to the N2 position by avoiding the anionic intermediate entirely [2].

Troubleshooting Issue Issue: Low 2H-Indazole Yield Q1 Using basic conditions (K2CO3, NaH, KOH)? Issue->Q1 Sol1 Shift to Kinetic Control: Mitsunobu or Acid Catalysis Q1->Sol1 Yes Q2 Incomplete Conversion? Q1->Q2 No Sol2 Optimize Catalyst Loading (e.g., 5-10 mol% Cu(OTf)2) Q2->Sol2 Yes

Troubleshooting workflow for optimizing 2H-indazole N-alkylation yields.

Quantitative Data: Method Comparison

The table below summarizes the expected regiochemical outcomes based on the chosen synthetic strategy. For drug development professionals scaling up this intermediate, transitioning to acid-catalyzed conditions is highly recommended to minimize chromatographic burden.

Alkylation MethodReagents & SolventsPrimary MechanismExpected 2H YieldExpected 1H Yield
Standard Basic [1]KOH, MeI, AcetoneThermodynamic (Anionic)~20%~75%
Mitsunobu [3]MeOH, PPh3, DIAD, THFKinetic (Betaine-mediated)60–75%10–20%
Acid-Catalyzed [2]Me-TCA, TfOH, DCMKinetic (Cationic/Neutral)85–95% < 5%
Validated Experimental Protocols
Protocol A: Acid-Catalyzed N2-Methylation (Recommended for Highest Yield)

This self-validating protocol utilizes methyl 2,2,2-trichloroacetimidate to achieve exquisite N2 selectivity [2].

  • Preparation: In an oven-dried round-bottom flask under an inert argon atmosphere, dissolve 3-chloro-5-nitro-1H-indazole (1.0 equiv) in anhydrous dichloromethane (DCM) to achieve a 0.2 M concentration.

  • Reagent Addition: Add methyl 2,2,2-trichloroacetimidate (1.5 equiv) to the stirring solution.

  • Catalysis: Cool the reaction mixture to 0 °C using an ice-water bath. Dropwise, add trifluoromethanesulfonic acid (TfOH, 0.1 equiv).

    • Self-Validation Check: A slight color change may occur upon acid addition. If the substrate is acid-sensitive in your specific derivative pipeline, Copper(II) triflate (Cu(OTf)2, 0.1 equiv) can be substituted as a milder Lewis acid.

  • Propagation: Remove the ice bath, allow the reaction to warm to room temperature, and stir for 12–16 hours. Monitor completion via LC-MS or TLC (UV active).

  • Workup: Quench the reaction with saturated aqueous NaHCO3. Extract the aqueous layer three times with DCM. Combine the organic layers, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via flash column chromatography (silica gel, Hexanes/EtOAc gradient) to isolate the pure 3-chloro-2-methyl-5-nitro-2H-indazole.

Protocol B: Mitsunobu N2-Methylation

Ideal for laboratories lacking access to trichloroacetimidates, leveraging the acidity of the 5-nitro-indazole core [3][4].

  • Betaine Formation: Dissolve triphenylphosphine (PPh3, 1.5 equiv) in anhydrous THF (0.3 M) and cool to 0 °C under nitrogen. Add diisopropyl azodicarboxylate (DIAD, 1.5 equiv) dropwise.

    • Self-Validation Check: Stir for 15 minutes until a distinct yellow color persists, confirming the formation of the active Mitsunobu betaine complex.

  • Coupling: In a separate vial, dissolve 3-chloro-5-nitro-1H-indazole (1.0 equiv) and anhydrous methanol (1.5 equiv) in a minimal amount of anhydrous THF. Add this solution dropwise to the betaine complex at 0 °C.

  • Propagation: Allow the reaction to warm to room temperature and stir for 24 hours.

  • Workup & Purification: Concentrate the mixture under reduced pressure. The crude residue will be heavily contaminated with triphenylphosphine oxide (TPPO). Purify via silica gel chromatography. Pro-tip: A secondary trituration with cold diethyl ether can help precipitate and remove excess TPPO before column loading.

References
  • Synthesis and Alkylation Regioselective of new Pyrazolo[3,4-b]pyridine-3,6-diones IMIST (Institut Marocain de l'Information Scientifique et Technique)

  • Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles Organic Chemistry Portal / Synthesis (2022) 1

  • Troubleshooting regioselectivity in indazole synthesis Benchchem Application Notes 2

  • Regioselective N-alkylation of the 1H-indazole scaffold Max Planck Society (MPG.PuRe)3

Sources

Troubleshooting

Technical Support Center: Regioselectivity in N-Methyl Indazole Formation

Executive Summary: The Tautomer Trap The fundamental challenge in indazole alkylation is the annular tautomerism between the 1H-indazole (benzenoid) and 2H-indazole (quinonoid) forms. While the 1H-tautomer is thermodynam...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Tautomer Trap

The fundamental challenge in indazole alkylation is the annular tautomerism between the 1H-indazole (benzenoid) and 2H-indazole (quinonoid) forms. While the 1H-tautomer is thermodynamically favored by approximately 2-4 kcal/mol due to aromaticity, the N2 position is often kinetically more accessible.

  • Thermodynamic Control: Favors N1-alkylation . Achieved by allowing equilibration (high temp, long times) or specific metal coordination.

  • Kinetic Control: Favors N2-alkylation .[1] Achieved by rapid, irreversible alkylation, often utilizing steric hindrance at N1 or specific directing groups.

This guide provides a diagnostic workflow to identify your current regioisomer and specific protocols to force the reaction toward your desired target.

Diagnostic Workflow: Which Isomer Do You Have?

Before optimizing, you must definitively confirm your regioisomer. Standard 1H NMR integration is often insufficient due to overlapping signals. Use this logic gate to validate your structure.

DiagnosticFlow Start Start: Purified Methyl Indazole Product NOE_Exp Run 1D NOE Experiment Irradiate N-Methyl Group Start->NOE_Exp NOE_H7 NOE Signal Observed at H7 (Peri-position)? NOE_Exp->NOE_H7 Result_N1 Conclusion: N1-Methyl Indazole (Thermodynamic Product) NOE_H7->Result_N1 Yes Check_H3 Is C3 unsubstituted (H3 present)? NOE_H7->Check_H3 No Result_N2 Conclusion: N2-Methyl Indazole (Kinetic Product) NOE_H3 NOE Signal Observed at H3? Check_H3->NOE_H3 Yes C13_Check Check 13C NMR Shift of C3 Check_H3->C13_Check No (C3 Substituted) NOE_H3->Result_N2 Yes NOE_H3->C13_Check No/Unclear C3_Downfield C3 Shift ~133-136 ppm C13_Check->C3_Downfield C3_Upfield C3 Shift ~120-125 ppm C13_Check->C3_Upfield C3_Downfield->Result_N1 C3_Upfield->Result_N2

Figure 1: Diagnostic decision tree for assigning N1 vs. N2 regiochemistry using NOE and 13C NMR data.

Troubleshooting & Optimization Guide

Scenario A: "I need the N1-isomer, but I'm getting a mixture."

Diagnosis: The reaction is likely under kinetic control or the base counter-cation is not providing sufficient coordination to the N2 nitrogen to block it.

Solution: Switch to Thermodynamic/Coordination Control . The "Gold Standard" for N1 selectivity is Sodium Hydride (NaH) in THF .

  • Mechanism: The sodium cation (Na+) coordinates tightly with the N2 lone pair and potentially the C3 substituent (if present), sterically and electronically shielding N2 from attack.

  • Protocol Refinement:

    • Use THF (promotes tight ion pairing) rather than DMF (which separates ion pairs).

    • Allow the anion to form completely at 0°C (30 min) before adding the electrophile.

    • If selectivity remains poor, heat to reflux to encourage thermodynamic equilibration.

Scenario B: "I need the N2-isomer exclusively."

Diagnosis: Standard alkylation (MeI/Base) favors N1. You need to bypass the thermodynamic preference.

Solution: Use Meerwein’s Salt or Mitsunobu Conditions .

  • Method 1: Meerwein’s Salt (Trimethyloxonium tetrafluoroborate)

    • Why: This is a highly reactive "hard" electrophile that reacts at the most electron-rich nitrogen (N2) under kinetic conditions before equilibration can occur.

    • Conditions: Me3O·BF4 in DCM at RT.

  • Method 2: Mitsunobu Reaction (For 1H-indazoles)

    • Why: Recent literature confirms that Mitsunobu conditions (PPh3/DEAD/MeOH) can selectively alkylate N2 in high yields (>90%) for certain indazole-3-carboxylates. The phosphine-betaine intermediate likely engages in hydrogen bonding or steric direction that favors N2 attack.

  • Method 3: Acid-Catalyzed Alkylation

    • Why: Using alkyl trichloroacetimidates with TfOH (Triflic acid) protonates the N2, making it the active nucleophile in a specific mechanistic pathway that blocks N1.

Scenario C: "My C7 substituent is ruining my N1 selectivity."

Diagnosis: Substituents at C7 (e.g., -NO2, -OMe) create significant steric clash with the N1-methyl group (peri-interaction). Solution:

  • Accept N2: C7-substituted indazoles inherently favor N2-alkylation (often >95:5) to relieve steric strain.

  • Force N1: If N1 is required, you must use a removable blocking group on N2 (e.g., THP or SEM) or cyclize a pre-methylated hydrazine precursor rather than alkylating the intact indazole ring.

Experimental Protocols

Protocol 1: High-Selectivity N1-Methylation (Thermodynamic)

Best for: Standard substrates, C3-substituted indazoles.

  • Dissolution: Dissolve 1H-indazole (1.0 equiv) in anhydrous THF (0.1 M).

  • Deprotonation: Cool to 0°C. Add NaH (60% dispersion, 1.2 equiv) portion-wise.

  • Coordination: Stir at 0°C for 30-45 minutes . Critical Step: This allows Na+ to coordinate N2.[2]

  • Alkylation: Add Methyl Iodide (MeI) (1.1 equiv) dropwise.

  • Reaction: Warm to RT and stir. Monitor by LCMS.

  • Workup: Quench with sat. NH4Cl. Extract with EtOAc.[3]

Protocol 2: High-Selectivity N2-Methylation (Kinetic/Mitsunobu)

Best for: Indazole-3-carboxylates, C7-substituted indazoles.

  • Reagents: Dissolve 1H-indazole (1.0 equiv), Triphenylphosphine (PPh3) (2.0 equiv), and Methanol (2.0 equiv) in anhydrous THF .

  • Addition: Cool to 0°C. Add DEAD (Diethyl azodicarboxylate) (2.0 equiv) dropwise.

  • Reaction: Warm to 50°C and stir for 2 hours.

  • Note: This protocol has been reported to yield >90% N2-isomer for methyl indazole-3-carboxylates [2].

Comparative Data: Solvent & Base Effects[4]

The choice of solvent and base dramatically shifts the N1:N2 ratio.

EntryBaseSolventMechanismTypical N1:N2 Ratio
1 NaH THF Chelation Control (Na+ blocks N2) > 98 : 2
2Cs2CO3DMFLoose Ion Pair (Dipolar Aprotic)~ 60 : 40
3K2CO3AcetoneWeak Solvation~ 50 : 50
4Me3O·BF4DCMKinetic (Hard Electrophile)< 5 : 95 (Favors N2)
5PPh3/DEADTHFMitsunobu (Steric/H-bond direction)< 10 : 90 (Favors N2)

Mechanistic Visualization

Understanding the transition state is key to controlling the outcome.

Mechanism cluster_N1 Path A: N1 Selective (NaH/THF) cluster_N2 Path B: N2 Selective (Mitsunobu/Meerwein) Indazole 1H-Indazole (Starting Material) Na_Chelation Na+ Chelation State (Na+ binds N2 & C3-R) Indazole->Na_Chelation NaH, THF Kinetic_State Kinetic Activation (Betaine or Hard Electrophile) Indazole->Kinetic_State PPh3/DEAD or Me3O-BF4 TS_N1 Steric Blockade of N2 Nucleophilic attack at N1 Na_Chelation->TS_N1 Product_N1 N1-Methyl Indazole (Thermodynamic) TS_N1->Product_N1 TS_N2 Direct Attack at N2 (Lower Kinetic Barrier) Kinetic_State->TS_N2 Product_N2 N2-Methyl Indazole (Kinetic) TS_N2->Product_N2

Figure 2: Mechanistic divergence between Chelation Control (N1) and Kinetic Activation (N2).

References

  • Regioselective N-alkylation of the 1H-indazole scaffold. Beilstein Journal of Organic Chemistry, 2021. [Link]

  • Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights. Beilstein Journal of Organic Chemistry, 2024. [Link]

  • Mitsunobu Reaction: Mechanism and Modifications. Organic Chemistry Portal. [Link]

  • Study of the Addition Mechanism of 1H-Indazole... to Formaldehyde. PMC (NIH), 2013. (Detailed NMR data for N1 vs N2 differentiation). [Link]

Sources

Optimization

Overcoming solubility challenges with nitro-substituted indazoles

Welcome to the Technical Support Center for Nitro-Substituted Indazoles. As a Senior Application Scientist, I have designed this guide to help you navigate the severe physicochemical limitations inherent to this class of...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Nitro-Substituted Indazoles. As a Senior Application Scientist, I have designed this guide to help you navigate the severe physicochemical limitations inherent to this class of compounds.

Nitroindazoles (such as 5-nitroindazole and 7-nitroindazole) are highly valuable scaffolds in neuropharmacology and oncology[1][2]. However, their planar heterocyclic core, combined with the strongly electron-withdrawing nitro group, creates a tightly packed crystal lattice driven by strong intermolecular hydrogen bonding. This high lattice energy translates to notoriously poor aqueous solubility, often derailing both in vitro assays and in vivo pharmacokinetic studies[3].

This guide provides a causal understanding of these solubility failures and delivers self-validating, field-proven protocols to overcome them.

Diagnostic Workflow for Solubility Troubleshooting

Before altering your compound or assay, it is critical to align your solubilization strategy with your experimental end-goal.

FormulationDecisionTree Start Nitroindazole Precipitation Assay Define Assay Environment Start->Assay InVitro In Vitro (Cellular/Biochemical) Assay->InVitro InVivo In Vivo (PK/PD Models) Assay->InVivo CoSolv Co-Solvent / Surfactant (DMSO <0.5%, Tween 80) InVitro->CoSolv First-line approach Cyclo Host-Guest Complexation (HP-β-CD 1-10 mM) InVitro->Cyclo If cytotoxicity occurs InVivo->Cyclo Primary formulation Prodrug Structural Modification (Prodrug Synthesis) InVivo->Prodrug If PK remains poor

Decision tree for troubleshooting nitroindazole solubility based on assay requirements.

Frequently Asked Questions (Mechanistic Troubleshooting)

Q1: My nitroindazole dissolves perfectly in 100% DMSO, but the moment I spike it into my cell culture media, it turns cloudy. Why does this happen, and how do I fix it? A: You are observing "solvent-shift precipitation." When a highly concentrated DMSO stock is introduced into an aqueous buffer, the DMSO rapidly diffuses into the bulk water. The hydrophobic nitroindazole is suddenly stripped of its organic solvation shell, leaving it locally supersaturated. Because the thermodynamic solubility of the compound in water is near zero, the molecules rapidly aggregate, nucleate, and form microcrystals[4]. The Fix: Do not rely solely on DMSO. If you must use the solvent-shift method, keep the final DMSO concentration below 0.5% to avoid cytotoxicity, and introduce a surfactant (like Tween 80) to the aqueous phase before adding the DMSO stock. The surfactant micelles will immediately encapsulate the hydrophobic core as the DMSO diffuses away.

Q2: I cannot use surfactants because they disrupt my cell membranes. What is the best alternative for in vitro and in vivo dosing? A: The gold standard for non-destructive solubilization is host-guest complexation using Hydroxypropyl-β-Cyclodextrin (HP-β-CD)[4]. Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic inner cavity. The planar indazole ring and the lipophilic nitro group partition into this hydrophobic cavity, shielding the compound from water. Because no covalent bonds are formed, the complex remains in dynamic equilibrium, allowing the free drug to engage its biological target without the membrane-lytic effects of surfactants.

Q3: We have exhausted all formulation strategies (co-solvents, cyclodextrins, nanomilling), but the bioavailability remains too low. What is the next step? A: When physical formulation fails, you must alter the molecule's intrinsic physicochemical properties via the prodrug approach [3]. By covalently attaching a highly polar, water-soluble moiety (such as a phosphate, glucuronide, or an N-acyloxymethyl group) to the indazole nitrogen, you disrupt the planar crystal packing and drastically lower the LogP.

ProdrugPathway Prodrug N-Acyloxymethyl Prodrug Enzyme Esterase Cleavage Prodrug->Enzyme High Aqueous Sol. Intermediate Hydroxymethyl Intermediate Enzyme->Intermediate Active Active Nitroindazole Target Engagement Intermediate->Active Spontaneous Elimination

Enzymatic activation pathway of an N-acyloxymethyl nitroindazole prodrug.

Quantitative Formulation Limits

To prevent experimental artifacts, adhere strictly to the maximum tolerated concentrations of solubilizing agents summarized below.

Solubilization StrategyPrimary AgentMechanism of ActionMax Recommended Conc. (In Vitro)Max Recommended Conc. (In Vivo)
Co-solvents DMSO, EthanolLowers dielectric constant of the bulk solvent.< 0.5% v/v< 5% v/v
Surfactants Tween 80, Cremophor ELMicellar encapsulation of the hydrophobic core.> CMC (Typically 0.01 - 0.1%)< 10% v/v
Complexation HP-β-CDHost-guest inclusion within a lipophilic cavity.1 - 5 mM10 - 20% w/v
Chemical Phosphate ProdrugDisrupts crystal lattice; adds ionizable charge.N/A (Determined by target)N/A (Determined by target)

Self-Validating Experimental Protocols

To ensure scientific integrity, every formulation must be analytically verified before use. Do not assume your compound is in solution just because the liquid appears clear; nitroindazoles can form stable, invisible nano-suspensions that will artificially inflate your apparent concentration.

Protocol 1: Kinetic Solubility Assessment via Solvent-Shift

Purpose: To determine the maximum concentration of nitroindazole that can be maintained in an aqueous buffer before nucleation occurs.

  • Stock Preparation: Dissolve the nitroindazole in anhydrous DMSO to a concentration of 10 mM. Vortex and sonicate for 5 minutes.

  • Serial Dilution: Prepare a 7-point serial dilution of the compound in 100% DMSO.

  • Aqueous Spike: Pipette 990 µL of your target aqueous buffer (e.g., PBS pH 7.4) into a deep-well plate. While vortexing the buffer, rapidly inject 10 µL of the DMSO stocks into the respective wells (Final DMSO = 1%).

  • Equilibration: Seal the plate and incubate at 37°C for 2 hours with gentle shaking (300 RPM).

  • Phase Separation: Centrifuge the plate at 14,000 x g for 15 minutes to pellet any precipitated microcrystals.

  • Self-Validation (LC-UV/MS): Carefully aspirate 100 µL of the supernatant and inject it into an LC-UV or LC-MS system. Compare the Area Under the Curve (AUC) to a standard curve prepared in 100% Acetonitrile.

    • Validation Logic: The point at which the aqueous AUC deviates from the linear Acetonitrile standard curve represents your absolute kinetic solubility limit.

Protocol 2: Preparation of HP-β-CD Inclusion Complexes

Purpose: To achieve high thermodynamic solubility for in vivo dosing without the use of toxic organic solvents[4].

  • Excipient Preparation: Prepare a 20% (w/v) solution of HP-β-CD in sterile water or saline. Stir until completely clear.

  • Solid-State Addition: Weigh the solid nitroindazole powder and add it directly to the cyclodextrin solution. Crucial Causality Step: Do not pre-dissolve the drug in DMSO. Introducing organic solvents will compete with the drug for the cyclodextrin cavity, drastically reducing encapsulation efficiency.

  • Complexation: Sonicate the suspension for 30 minutes in a water bath, then transfer to an orbital shaker at 37°C for 24 to 48 hours. Complexation is a thermodynamically driven equilibrium process and requires time.

  • Filtration: Filter the resulting solution through a 0.22 µm PTFE syringe filter to remove any uncomplexed drug.

  • Self-Validation (Quantification): Dilute an aliquot of the filtered solution 1:100 in Methanol (to deliberately crash the cyclodextrin complex and release the drug) and quantify via HPLC. You must calculate your dosing volume based on this empirical concentration, not the nominal mass added in Step 2.

References

  • [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 21501, 5-Nitroindazole. PubChem. Available at: [Link]

  • [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 1893, 7-Nitroindazole. PubChem. Available at:[Link]

  • [3] Jornada, D. H., et al. The Prodrug Approach: A Successful Tool for Improving Drug Solubility. Molecules (Basel, Switzerland). Available at:[Link]

Sources

Troubleshooting

Technical Support Center: Metal Catalyst Removal from Indazole-Based APIs

Welcome to the Advanced Purification Support Center. Indazole derivatives are privileged scaffolds in modern drug discovery, frequently synthesized via transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Mi...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Purification Support Center. Indazole derivatives are privileged scaffolds in modern drug discovery, frequently synthesized via transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). However, the unique electronic structure of the indazole core makes the downstream removal of residual metal catalysts—particularly Palladium (Pd) and Copper (Cu)—a significant process chemistry challenge.

This guide provides researchers and drug development professionals with the theoretical grounding, troubleshooting strategies, and self-validating protocols required to achieve regulatory compliance without sacrificing active pharmaceutical ingredient (API) yield.

Regulatory Targets & Quantitative Baselines

Before initiating any scavenging protocol, it is critical to understand the regulatory landscape. Because elemental impurities offer no therapeutic benefit, their levels must be strictly controlled based on Permitted Daily Exposure (PDE) limits as established by the1[1]. Palladium and Ruthenium, common in indazole synthesis, are Class 2B impurities, meaning they require rigorous risk assessment and control if intentionally added to the process[2].

Table 1: ICH Q3D Elemental Impurity Classification & PDE Limits
ICH Q3D ClassTarget MetalsRisk Assessment RequirementOral PDE (µ g/day )Parenteral PDE (µ g/day )
Class 1 As, Cd, Hg, PbMandatory across all routes15 (As), 5 (Cd)15 (As), 1.7 (Cd)
Class 2A Co, Ni, VMandatory across all routes50 (Co), 200 (Ni)5 (Co), 20 (Ni)
Class 2B Pd , Pt, Ru, Rh, IrRequired if intentionally added100 (Pd) , 108 (Pt)10 (Pd) , 10.8 (Pt)
Class 3 Cu, Cr, Ba, Mo, SnRoute-dependent>500 (Cu)340 (Cu)

Note: To meet a 100 µ g/day oral PDE for a drug dosed at 10 g/day , the maximum allowed Pd concentration is strictly 10 ppm.

Frequently Asked Questions (FAQs)

Q1: Why do standard liquid-liquid extractions fail to remove Palladium from my indazole API? A: The causality lies in coordination chemistry. The N1 and N2 nitrogen atoms of the indazole ring possess lone pairs that act as excellent bidentate or monodentate ligands. They form highly stable, lipophilic thermodynamic complexes with Pd(II) and Pd(0). Standard aqueous washes cannot break this coordination; the metal simply partitions into the organic phase alongside your API. You must introduce a competing ligand (a scavenger) that possesses a higher thermodynamic affinity for the metal than the indazole nitrogens.

Q2: How do I select the right metal scavenger for an indazole cross-coupling reaction? A: Scavenger selection is governed by the Hard-Soft Acid-Base (HSAB) theory. Palladium is a "soft" acid. While the indazole nitrogens are borderline/hard bases, scavengers functionalized with sulfur—such as3[3]—provide "soft" bases. This soft-soft interaction is thermodynamically favored, driving the ligand exchange that pulls Pd away from the API. For highly hindered complexes, multi-point chelators like Dimercaptotriazine (DMT) are recommended.

Q3: My API yields drop significantly when using activated carbon. What is the alternative? A: Activated carbon relies on physisorption (porosity and surface area). Because indazoles are highly aromatic, they frequently co-adsorb onto the carbon via π-π stacking, leading to severe yield losses. The alternative is to use functionalized silica (e.g., 4[4]) which relies on chemisorption. The silica matrix does not bind the API, ensuring high metal selectivity and near-quantitative API recovery. If silica is incompatible with your process, engineered 5[5] can be tuned to maximize API yield while maintaining high scavenging efficiency.

Table 2: Scavenger Selection Matrix for Indazole APIs
Scavenger TypeFunctional GroupTarget MetalsMechanism of ActionAPI Recovery
Si-Thiol 1-PropanethiolPd, Pt, Cu, AgSoft-soft acid-base chelationHigh (>95%)
Si-Thiourea ThioureaPd, Ru, RhBidentate coordinationHigh (>95%)
Si-DMT DimercaptotriazinePd, Pt, RuMulti-point chelationMedium-High
Carboxen Synthetic CarbonRh, Pd, IrTuned PhysisorptionLow-Medium

Mechanism of Action: Ligand Exchange

To successfully troubleshoot, you must visualize the chemical process occurring in your reactor. The displacement of the metal from the indazole API is a kinetic process that requires activation energy.

Mechanism Indazole Indazole-Pd Complex (API Bound) Displacement Ligand Exchange (Heat) Indazole->Displacement Scavenger Si-Thiol Scavenger (Soft Base) Scavenger->Displacement FreeAPI Free Indazole API (Recovered) Displacement->FreeAPI BoundMetal Pd-Thiol Complex (Solid Phase) Displacement->BoundMetal

Ligand exchange mechanism displacing Pd from indazole using a silica-thiol scavenger.

Troubleshooting Guide

Issue 1: Scavenging efficiency plateaus at 50-60% (Residual Pd remains >100 ppm).

  • Root Cause: The ligand exchange is endothermic, and the indazole-Pd bond is exceptionally strong. Stirring at room temperature provides insufficient activation energy.

  • Solution: Increase the reaction temperature to 40–60°C. Furthermore, verify the oxidation state of the metal. If Pd(0) has precipitated as "palladium black" nanoparticles, chemical scavengers will be ineffective. In this case, filter the mixture through Celite before adding the silica scavenger to remove insoluble Pd(0).

Issue 2: API yield drops by 20-30% after filtration of the silica scavenger.

  • Root Cause: While chemisorption is selective, indazoles containing highly polar functional groups (e.g., free amines, hydroxyls) can weakly hydrogen-bond to the unfunctionalized silanol groups on the silica backbone.

  • Solution: Wash the filtered scavenger cake with a highly polar, coordinating solvent (e.g., 10% Methanol in Ethyl Acetate, or THF). This will disrupt the hydrogen bonds and elute the API, while the covalently bound Palladium remains trapped on the thiol groups.

Self-Validating Protocol: Palladium Scavenging Workflow

A robust protocol must be self-validating. Relying on the theoretical catalyst loading to calculate scavenger equivalents is a common pitfall, as metals are often lost during upstream workups. This protocol utilizes Inductively Coupled Plasma Mass Spectrometry (ICP-MS) to create a closed-loop verification system[6].

Workflow Start Crude Indazole API (High Pd/Cu Content) Analyze Baseline ICP-MS Quantify Initial Metal Start->Analyze Screen Scavenger Addition (4-8 eq Si-Thiol) Analyze->Screen Optimize Optimize Kinetics (Solvent, 40-60°C, 4-16h) Screen->Optimize Filter Filtration & Wash (Remove Solid Scavenger) Optimize->Filter Test Final ICP-MS Verify ICH Q3D Limits Filter->Test Pass Pass (<10 ppm) Proceed to Formulation Test->Pass Target Met Fail Fail (>10 ppm) Adjust Equivalents Test->Fail Target Exceeded Fail->Screen

Workflow for metal catalyst scavenging and ICH Q3D compliance in API synthesis.

Step-by-Step Methodology:
  • Baseline Quantification (Validation Step 1): Dissolve the crude indazole API in a suitable organic solvent (e.g., THF, DMF, or EtOAc). Extract a 1.0 mL aliquot, evaporate the solvent, and analyze via ICP-MS to determine the exact baseline Palladium concentration (in ppm).

  • Scavenger Calculation: Based on the baseline ICP-MS data, calculate the molar amount of Pd present in the reactor. Weigh out 4 to 8 molar equivalents of Si-Thiol scavenger[7]. (Note: 1 equivalent is rarely sufficient due to equilibrium dynamics).

  • Incubation: Add the Si-Thiol to the API solution. Heat the mixture to 50°C under gentle mechanical stirring. Allow the suspension to incubate for 4 to 16 hours to ensure complete ligand exchange.

  • Filtration & Recovery: Filter the mixture through a sintered glass funnel packed with a thin layer of Celite. Wash the filter cake with 2–3 bed volumes of a polar solvent (e.g., THF) to ensure complete recovery of the indazole API.

  • Final Verification (Validation Step 2): Concentrate the filtrate in vacuo. Take a final 1.0 mL aliquot of the purified API and analyze via ICP-MS. If the Pd concentration is <10 ppm, the batch passes. If >10 ppm, repeat the process using a synergistic scavenger combination (e.g., Si-Thiol + Si-Thiourea).

References

  • Guideline for Elemental Impurities Q3D(R2) . International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). 1

  • ICH Q3D Elemental Impurities – What are the Requirements? West Pharmaceutical Services.2

  • Scavenging Using SiliaMetS® and SiliaBond® Scavengers . FUJIFILM Wako Chemicals / SiliCycle.3

  • ISOLUTE® Si-Thiol - Metal Scavenger . Biotage. 4

  • Scaling up Metal Scavenging Operations for Pharmaceutical Pilot Plant Manufactures . Organic Process Research & Development, ACS Publications. 6

  • Metal Scavenger Guide . Sopachem / Biotage. 7

  • Rhodium and Palladium Metal Scavenging with Carboxen® Synthetic Carbon Adsorbents . Sigma-Aldrich. 5

Sources

Optimization

Improving atom economy in the synthesis of 2H-indazoles

Welcome to the 2H-Indazole Synthesis Support Center . As drug development increasingly demands sustainable practices, transitioning from traditional, low-efficiency syntheses (such as the Cadogan reductive cyclization) t...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the 2H-Indazole Synthesis Support Center . As drug development increasingly demands sustainable practices, transitioning from traditional, low-efficiency syntheses (such as the Cadogan reductive cyclization) to high atom-economy methodologies is critical.

This guide provides field-proven troubleshooting insights, mechanistic explanations, and self-validating protocols to help you optimize the catalytic, electrochemical, and photochemical synthesis of 2H-indazoles.

Strategic Workflow: Atom-Economical Pathway Selection

G Start Target: 2H-Indazole Synthesis (Atom Economy Focus) Path1 Multicomponent Coupling (2-Bromobenzaldehyde + Amine + NaN3) Start->Path1 Path2 Electrochemical N-N Coupling (2-Azidobenzaldehyde + Aniline) Start->Path2 Path3 Photochemical Annulation (Alkynylazobenzenes) Start->Path3 Cat1 Heterogeneous CuO@C PEG-400, Ligand-Free Path1->Cat1 Cat2 Undivided Cell, EtOH Constant Current, Metal-Free Path2->Cat2 Cat3 Visible Light No Transition Metal Path3->Cat3 Result High Atom Economy 2H-Indazoles (Reduced Byproducts, High E-Factor) Cat1->Result Cat2->Result Cat3->Result

Logical decision tree for selecting an atom-economical 2H-indazole synthesis route.

Module 1: Multicomponent Nanocatalysis (Heterogeneous Copper)

Q: When performing the three-component synthesis (2-bromobenzaldehyde, primary amine, NaN₃) using CuO@C nanoparticles, my reaction stalls at 60% conversion. How can I drive this to completion while maintaining atom economy? A: The reaction relies on consecutive condensation, C–N, and N–N bond formations. Stalling almost always occurs because the intermediate imine formation is incomplete before the azide is introduced, leading to the passivation of the copper catalyst surface by unreacted azide ions. Solution: Do not add all reagents simultaneously. Pre-stir the 2-bromobenzaldehyde and primary amine to ensure complete Schiff base (imine) formation before introducing NaN₃ and the CuO@C catalyst[1]. Utilizing PEG-400 as a green solvent provides mild coordinating stabilization for the Cu(I)/Cu(II) intermediate states without requiring external, atom-wasting ligands[1].

Q: How do I recover and validate the activity of the CuO@C catalyst for subsequent runs? A: Because CuO is supported on activated carbon, it acts as a true heterogeneous catalyst. After the reaction, dilute with ethyl acetate and centrifuge. The catalyst will pellet. Its activity is validated if the subsequent run achieves >85% of the original yield. If yields drop sharply, the catalyst has likely suffered from copper leaching; ensure your solvent system is strictly PEG-400/ethyl acetate, avoiding strongly chelating aqueous washes[1].

Module 2: Electrochemical & Photochemical Metal-Free Methods

Q: I am attempting the electrochemical synthesis of 2H-indazoles from 2-azidobenzaldehyde and aniline in an undivided cell, but I observe significant electrode fouling and poor N–N coupling yields. What is the mechanistic cause? A: In an undivided cell, anodic oxidation of aniline can lead to rapid radical polymerization (polyaniline formation) if the local concentration of the radical cation exceeds the rate of cross-coupling with the azide-derived nitrene intermediate. Solution: Lower the constant current density to tightly control the radical generation rate. Ensure you are using a slightly protic solvent system like ethanol with a supporting electrolyte (e.g., Bu₄NPF₆)[2]. The protic solvent facilitates proton-coupled electron transfer (PCET), thermodynamically favoring N–N bond formation over competitive aniline oligomerization[2]. This protocol achieves near-perfect atom economy by replacing stoichiometric chemical oxidants with electrons.

Q: During the visible-light-promoted synthesis of 2H-indazoles from alkynylazobenzenes, I am getting unreacted starting material and poor regioselectivity. How do I fix this without adding transition metals? A: This transformation relies on the photoexcitation of the azobenzene moiety, which undergoes an intramolecular radical cyclization onto the alkyne. Poor conversion usually stems from triplet oxygen quenching the excited state. Solution: Ensure the reaction is strictly degassed via freeze-pump-thaw cycles. To improve regioselectivity, utilize highly polar, non-nucleophilic solvents to stabilize the polarized vinyl radical transition state[3]. This metal-free approach ensures perfect atom economy by incorporating the nucleophile directly across the alkyne without generating leaving-group waste[3].

Module 3: Late-Stage C–H Functionalization

Q: I want to functionalize the C3 position of a pre-synthesized 2H-indazole. How can I achieve this without relying on pre-halogenated, low-atom-economy starting materials? A: Traditional cross-coupling requires halogenated indazoles and stoichiometric organometallic reagents, generating massive halide and metal waste. Late-stage C–H functionalization bypasses this by directly activating the C(sp²)–H bond. Solution: Utilize a metal-free, visible-light-mediated C–H functionalization (e.g., silylation or alkylation). By employing an organic photocatalyst like 4CzIPN and a hydrogen atom transfer (HAT) reagent under aerobic conditions, you generate the C3-radical intermediate directly from the native C–H bond[4]. Atmospheric oxygen acts as the terminal oxidant, yielding water as the only byproduct, drastically improving the E-factor of the derivatization phase[4].

Quantitative Data: Atom Economy & Efficiency Comparison

Table 1: Comparison of synthetic strategies for 2H-indazoles based on yield, atom economy, and environmental impact.

Synthetic StrategyPrimary Reagents / CatalystAtom Economy FocusTypical YieldE-Factor (approx.)
Traditional Cadogan 2-Nitrobenzaldehyde, Amine, P(OEt)₃Poor: Generates stoichiometric phosphine oxide waste.50–70%> 15
Multicomponent CuO@C 2-Bromobenzaldehyde, Amine, NaN₃, CuO@CGood: Water and N₂ as main byproducts; reusable catalyst.80–95%2 – 5
Electrochemical N–N 2-Azidobenzaldehyde, Aniline, e⁻Excellent: Electrons entirely replace chemical oxidants.75–88%< 2
Photochemical Annulation Alkynylazobenzenes, Visible LightPerfect: 100% incorporation of nucleophile; no metals.70–90%< 1

Self-Validating Experimental Protocols

Protocol A: One-Pot Synthesis of 2H-Indazoles using CuO@C Nanoparticles

Mechanism: Consecutive condensation, C–N, and N–N bond formation.

  • Imine Formation (Validation Step): In a 10 mL round-bottom flask, combine 2-bromobenzaldehyde (1.0 mmol) and the primary amine (1.0 mmol) in 2 mL of PEG-400. Stir at room temperature for 30 minutes. Check: Spot on TLC; the reaction must show complete disappearance of the aldehyde before proceeding to prevent catalyst passivation.

  • Catalyst & Azide Addition: Add NaN₃ (1.2 mmol) and the CuO@C nanocatalyst (10 mol%).

  • Cyclization: Heat the mixture to 110 °C under an open-air atmosphere for 4–6 hours.

  • Workup & Catalyst Recovery: Dilute the mixture with ethyl acetate and centrifuge at 4000 rpm for 5 minutes. The heterogeneous CuO@C catalyst will pellet. Decant the supernatant.

  • Purification: Wash the organic layer with brine, dry over Na₂SO₄, and purify via short-pad silica gel chromatography. Wash the recovered catalyst pellet with ethanol, dry at 80 °C, and reuse for up to 4 cycles[1].

Protocol B: Electrochemical Synthesis via N–N Coupling

Mechanism: Anodic oxidation and proton-coupled electron transfer (PCET).

  • Cell Setup: Equip a 15 mL undivided electrochemical cell with a graphite anode and a platinum plate cathode.

  • Reagent Loading: Dissolve 2-azidobenzaldehyde (1.0 mmol) and aniline (1.2 mmol) in 10 mL of Ethanol containing 0.1 M Bu₄NPF₆ as the supporting electrolyte[2].

  • Electrolysis (Validation Step): Apply a constant current of 10 mA at ambient temperature. Check: Monitor the cell voltage. A sudden, sustained spike in voltage indicates electrode passivation (polyaniline fouling). If this occurs, immediately reduce the current density by 20%.

  • Monitoring: Pass approximately 2.5 F/mol of charge, monitoring the disappearance of the starting material via GC-MS.

  • Isolation: Evaporate the solvent under reduced pressure. Extract with ethyl acetate, wash with water to remove the electrolyte, and concentrate to yield the high-purity 2H-indazole.

References

  • Green Approach for the Synthesis of 2-Phenyl-2H-indazoles and Quinazoline Derivatives Using Sustainable Heterogeneous Copper Oxide Nanoparticles Supported on Activated Carbon and OER Study Source: Langmuir - ACS Publications URL:[Link]

  • A Convenient Electrochemical One-Pot Direct Synthesis of 2H-Indazoles via N–N Coupling Source: ResearchGate URL:[Link]

  • Visible Light-Mediated Heterodifunctionalization of Alkynylazobenzenes for 2H-Indazole Synthesis Source: Organic Letters - ACS Publications URL:[Link]

  • Recent Advances in C–H Functionalization of 2H-Indazoles Source: ResearchGate URL:[Link]

Sources

Troubleshooting

Controlling exotherms during nitration of methyl indazoles

Welcome to the Technical Support Center for Advanced Heterocyclic Synthesis. As a Senior Application Scientist, I have designed this guide to address one of the most notoriously difficult procedures in pharmaceutical int...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Advanced Heterocyclic Synthesis. As a Senior Application Scientist, I have designed this guide to address one of the most notoriously difficult procedures in pharmaceutical intermediate synthesis: controlling the runaway exotherms during the nitration of methyl indazoles.

Methyl indazoles (such as 3-methyl-1H-indazole) are critical precursors for multi-targeted tyrosine kinase inhibitors like pazopanib[1][2]. However, the electron-rich nature of the pyrazole-fused ring makes electrophilic aromatic substitution (EAS) extremely fast. If the immense heat generated by this reaction is not strictly managed, it rapidly leads to oxidative degradation, dangerous runaway exotherms, and poor regioselectivity[1][3].

This guide provides field-proven methodologies, mechanistic troubleshooting, and the causality behind every safety protocol to ensure your synthesis is both successful and intrinsically safe.

Part 1: Mechanistic Causality & Process Workflows

To control an exotherm, you must first understand its chemical origin. The nitration of methyl indazoles generates heat in two distinct, sequential phases:

  • The Heat of Protonation: Methyl indazoles are basic. Dissolving them in concentrated sulfuric acid (H₂SO₄) forms a sulfate salt, releasing a massive heat of neutralization[4].

  • The Heat of Nitration: The attack of the nitronium ion (NO₂⁺) on the aromatic ring is a highly exothermic EAS process. Because reaction rates increase exponentially with temperature (Arrhenius equation), failing to remove this heat instantaneously will trigger a runaway cascade, leading to explosive decomposition or excessive dinitration[1][3].

Exotherm Control Strategy Diagram

ExothermControl Substrate Methyl Indazole + H2SO4 (Exothermic Protonation) Nitration Addition of HNO3 (Exothermic EAS Reaction) Substrate->Nitration Batch Batch Reactor (Poor Heat Transfer) Nitration->Batch Traditional Route Flow Continuous Flow (High Surface Area) Nitration->Flow Modern Route HotSpots Localized Hot Spots (Runaway Risk / Dinitration) Batch->HotSpots Isothermal Isothermal Control (Rapid Heat Dissipation) Flow->Isothermal Product Regioselective 6-Nitro Product (Safe Isolation) HotSpots->Product Yield Loss Isothermal->Product High Yield

Logical workflow of exotherm control strategies in batch vs. continuous flow nitration.

Part 2: Step-by-Step Experimental Methodologies

Every step in these protocols acts as a self-validating system. Do not proceed to the next step unless the visual and thermal cues match the expected parameters.

Protocol A: Traditional Batch Nitration (Lab-Scale <50g)

Use this protocol only for small-scale discovery chemistry where continuous flow is unavailable.

  • Substrate Protonation (Decoupling the Exotherms):

    • Action: Charge a 3-neck round-bottom flask with concentrated H₂SO₄ (98%) and cool to 0°C using an ice-brine bath. Slowly add 3-methyl-1H-indazole portion-wise.

    • Causality: By dissolving the substrate in H₂SO₄ before introducing nitric acid, you safely isolate the heat of neutralization from the heat of nitration[1][4].

    • Self-Validation: The internal temperature must not exceed 5°C during addition. The solution should remain clear to pale yellow. Darkening indicates localized burning.

  • Nitronium Generation:

    • Action: In a separate flask, prepare the mixed acid by slowly adding concentrated HNO₃ (70%) to concentrated H₂SO₄ at 0°C.

  • Electrophilic Attack:

    • Action: Add the mixed acid to the substrate solution dropwise via an addition funnel. Maintain vigorous overhead stirring.

    • Causality: Dropwise addition ensures the reaction is limited by mass transfer rather than intrinsic kinetics. Vigorous stirring prevents the localized accumulation of nitronium ions (hot spots)[1].

  • Quenching:

    • Action: Carefully pour the reaction mixture into a large volume of vigorously stirred crushed ice.

    • Causality: The heat of dilution for concentrated H₂SO₄ is massive. Pouring onto ice ensures the ambient temperature never exceeds 10°C, preventing secondary exotherms and safely precipitating the product[1].

Protocol B: Continuous Flow Nitration (Scale-Up >100g)

Continuous flow is the industry standard for inherently safe nitration scale-up[3][5].

  • Feed Preparation: Prepare Feed A (Substrate dissolved in H₂SO₄) and Feed B (HNO₃ dissolved in H₂SO₄). Keep both feeds at ambient temperature.

  • Microreactor Mixing: Pump Feed A and Feed B via precision syringe pumps into a continuous flow microreactor (e.g., silicon or glass chip) submerged in a 0°C cooling bath.

    • Causality: Microreactors possess a specific surface area up to 1000 times greater than batch flasks. This allows heat to be transferred out of the reaction zone faster than the nitration reaction can generate it, maintaining strictly isothermal conditions[3][5].

  • Isothermal Reaction Zone: Maintain a residence time of 60–120 seconds.

  • In-line Quench: Direct the reactor effluent continuously into a stirred ice-water bath to precipitate the 3-methyl-6-nitro-1H-indazole product.

Part 3: Quantitative Data Comparison

ParameterBatch Reactor (Flask)Continuous Flow MicroreactorImpact on Causality & Safety
Surface-to-Volume Ratio ~10 - 50 m²/m³~10,000 - 50,000 m²/m³High ratio in flow ensures instantaneous heat dissipation[3].
Temperature Gradient High (Prone to hot spots)Near-Isothermal (ΔT < 1°C)Eliminates Arrhenius-driven runaway reaction risks[5].
Residence/Reaction Time 2 - 4 Hours60 - 120 SecondsShort exposure prevents oxidative degradation of the indazole ring[3].
Dinitro Byproducts 5% - 15%< 1%Strict thermal control prevents reaching the activation energy for secondary nitration.
Scale-Up Safety High Risk (Requires heavy engineering)Inherently Safe (Numbering-up)Flow chemistry mitigates process hazards through intrinsically small reaction volumes[3][5].

Part 4: Troubleshooting Guides & FAQs

Q1: Why does my reaction mixture turn black immediately upon adding the mixed acid? A1: This is oxidative degradation caused by localized hot spots. In batch reactors, poor mixing at the point of acid introduction causes the temperature to spike locally, oxidizing the methyl group or degrading the indazole ring. Solution: Increase your overhead agitation speed, ensure your cooling bath is at -5°C, and drastically slow your addition rate[1].

Q2: I am seeing a high percentage of 3-methyl-5,7-dinitro-1H-indazole byproducts. How do I suppress this? A2: Dinitration is a higher-activation-energy process that occurs when the global temperature exceeds 10°C or when excess nitronium ions pool in the reactor. Solution: Strictly control your stoichiometry to exactly 1.01 - 1.05 equivalents of HNO₃ and maintain the internal temperature strictly below 5°C throughout the entire addition phase[1].

Q3: Is it safer to add the methyl indazole directly to the pre-mixed acids? A3: Absolutely not. Never add the solid substrate directly to the mixed acids. The initial protonation of the basic indazole nitrogen is highly exothermic[4]. If this heat of neutralization combines simultaneously with the heat of nitration, a runaway exotherm is virtually guaranteed. Always dissolve the substrate in cold H₂SO₄ first, allow the heat to dissipate, and then add the nitrating agent[1][4].

Q4: How does continuous flow chemistry fundamentally solve the exotherm issue for indazoles? A4: The intrinsic safety of flow systems stems from their dramatically smaller reaction volumes and massive specific surface areas. Instead of trying to cool a large, thermally massive batch of liquid, flow chemistry nitrates micro-droplets continuously. This allows heat to be removed uniformly and instantly, preventing the temperature spikes that cause side reactions and safety hazards[3][5].

Part 5: References

  • Synthesis of 3-Methyl-6-nitro-1H-indazole via Direct Nitration - Benchchem BenchChem

  • DE2310414A1 - Safe nitration of 2-methylimidazole Google Patents

  • A field guide to flow chemistry for synthetic organic chemists Chemical Science (RSC Publishing)

  • 2-Methyl-6-nitro-2H-indazole | 6850-22-2 | Benchchem BenchChem

  • Continuous-flow-enabled intensification in nitration processes: a review of technological developments and practical applications over the past decade Beilstein Journals

Sources

Reference Data & Comparative Studies

Validation

Comprehensive Comparison Guide: 1D vs. Multiparametric 2D NMR Workflows for the Structural Elucidation of 3-Chloro-2-methyl-5-nitro-2H-indazole

Target Audience: Researchers, analytical chemists, and drug development professionals. Executive Summary Indazole derivatives are privileged scaffolds in medicinal chemistry, frequently utilized in kinase inhibitors and...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, analytical chemists, and drug development professionals.

Executive Summary

Indazole derivatives are privileged scaffolds in medicinal chemistry, frequently utilized in kinase inhibitors and CNS-targeting therapeutics. However, the structural elucidation of highly substituted indazoles—specifically distinguishing between


- and 

-tautomers or alkylation products—presents a significant analytical bottleneck.

This guide objectively compares the performance of standard 1D NMR against an advanced multiparametric 2D NMR workflow for the definitive structural assignment of 3-chloro-2-methyl-5-nitro-2H-indazole . By detailing the causality behind specific pulse sequences and solvent choices, this document provides a self-validating framework for ensuring scientific integrity in heterocyclic drug development.

The Analytical Challenge: Isomerism in Substituted Indazoles

When synthesizing N-methylated indazoles, the reaction typically yields a mixture of 1-methyl-


-indazole and 2-methyl-

-indazole isomers. For 3-chloro-2-methyl-5-nitro-2H-indazole, the electron-withdrawing effects of the C5-nitro group and the C3-chlorine atom severely perturb the local magnetic environment.

Relying solely on 1D


H NMR is notoriously risky. The chemical shifts of the N-methyl protons in 1-methyl and 2-methyl indazoles often differ by a mere 0.1–0.2 ppm [1]. Furthermore, the lack of a proton at the C3 position (due to chlorination) removes a critical scalar coupling pathway, making standard 1D spectra insufficient for unambiguous regiochemical assignment.

Methodological Comparison

Alternative A: Standard 1D NMR ( H and C)
  • Performance Profile: High-throughput, excellent for routine purity checks and quantifying residual solvents.

  • Limitations for Indazoles: Fails to definitively prove the site of N-methylation. While the aromatic protons (H-4, H-6, H-7) can be assigned via their coupling constants (ortho/meta splitting), the N-CH

    
     singlet at 4.21 ppm exists in a "vacuum" in 1D space, offering no absolute proof of its attachment to N2 versus N1 [2].
    
Alternative B: Advanced 2D NMR Workflow (HSQC, C-HMBC, N-HMBC)
  • Performance Profile: Provides absolute, self-validating 3D structural proof.

  • Mechanistic Advantage:

    • 
      C-HMBC:  Maps the carbon-proton framework by detecting 2-bond (
      
      
      
      ) and 3-bond (
      
      
      ) couplings. It links the isolated H-4 proton to the C3 quaternary carbon, confirming the chlorination site.
    • 
      H-
      
      
      
      N HMBC:
      The ultimate arbiter for N-alkylation. Due to the low natural abundance (0.37%) and negative gyromagnetic ratio of
      
      
      N, direct 1D
      
      
      N acquisition is prohibitively insensitive. The 2D
      
      
      H-
      
      
      N HMBC sequence leverages the high sensitivity of the proton channel (inverse detection) to transfer magnetization across multiple bonds[3]. This allows rapid visualization of the N-CH
      
      
      connection to the specific pyrrole-like (N2) nitrogen [4].

Experimental Data & Regiochemical Assignment

To objectively compare the resolving power of these methods, we present the quantitative spectral data for 3-chloro-2-methyl-5-nitro-2H-indazole.

Table 1: 1D H NMR Quantitative Assignments (400 MHz, CDCl )

Causality of Solvent Choice: CDCl


 is selected over DMSO-

to prevent the broad residual water peak (~3.3 ppm in DMSO) from overlapping with the critical N-CH

region, ensuring pristine integration [2].
Position

H Chemical Shift (δ, ppm)
MultiplicityCoupling Constant (

, Hz)
IntegrationStructural Rationale
N-CH

4.21Singlet (s)-3HDeshielded by the adjacent N-heteroatom.
H-4 8.61Doublet (d)2.11HFine meta-coupling to H-6; highly deshielded by the ortho-NO

group.
H-6 8.09Doublet of doublets (dd)9.3, 2.11HOrtho-coupled to H-7, meta-coupled to H-4.
H-7 7.67Doublet (d)9.31HOrtho-coupled to H-6.
Table 2: Diagnostic 2D NMR Correlations for Validation

This table demonstrates how 2D methods close the logical gaps left by 1D NMR.

Proton Signal

C HMBC Correlations (

,

)

N HMBC Correlations
Significance
N-CH

(4.21)
C3, C3aN1, N2 Critical: Proves the methyl group is attached to the indazole core at N2.
H-4 (8.61) C3, C5, C6, C7a-Confirms C3 is quaternary (chlorinated) and C5 bears the NO

group.
H-6 (8.09) C4, C5, C7, C7a-Validates the continuous carbon backbone of the benzene ring.

Logical Workflow Visualization

The following decision tree illustrates the autonomous workflow a spectroscopist must follow to ensure E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) in structural validation.

NMR_Workflow Start Sample Preparation (3-chloro-2-methyl-5-nitro-2H-indazole) OneD 1D 1H & 13C NMR Initial Screening Start->OneD Check Is Regiochemistry Unambiguous? OneD->Check TwoD 2D HSQC & 13C-HMBC Carbon-Proton Mapping Check->TwoD No (Overlapping Shifts) Valid Validated 2H-Indazole Structure Check->Valid Yes (Rare for Indazoles) Nitrogen 2D 1H-15N HMBC Confirm N-Alkylation Site TwoD->Nitrogen Nitrogen->Valid

Figure 1: Multiparametric NMR decision tree for the structural validation of substituted indazoles.

Self-Validating Experimental Protocol

To guarantee reproducibility, the following step-by-step methodology must be adhered to when executing the 2D NMR workflow.

Step 1: Sample Preparation & Probe Optimization

  • Dissolve 15–20 mg of highly purified 3-chloro-2-methyl-5-nitro-2H-indazole in 0.6 mL of CDCl

    
     (containing 0.03% v/v TMS as an internal standard).
    
  • Transfer to a high-quality 5 mm NMR tube.

  • Critical Causality: Perform precise probe tuning and matching (ATM) for

    
    H, 
    
    
    
    C, and specifically
    
    
    N channels. Poor tuning on the low-gamma
    
    
    N channel will result in catastrophic signal loss during HMBC polarization transfer.

Step 2: 1D Acquisition Setup

  • Acquire a standard

    
    H spectrum using a 30° flip angle (zg30 pulse program).
    
  • Set the relaxation delay (

    
    ) to at least 5 seconds. Rationale: The N-CH
    
    
    
    protons and isolated aromatic protons have longer
    
    
    relaxation times; insufficient
    
    
    will skew quantitative integration.

Step 3: 2D HMBC Acquisition Parameters

  • 
    C-HMBC:  Use a gradient-selected HMBC sequence (hmbcgplpndqf). Optimize the long-range coupling constant delay for 
    
    
    
    Hz. Acquire 256 increments in the indirect (
    
    
    ) dimension with 8–16 scans per increment.
  • 
    H-
    
    
    
    N HMBC:
    Use a gradient-selected sequence optimized for nitrogen. Set the long-range coupling evolution delay to target
    
    
    Hz. Rationale: Nitrogen-proton long-range couplings in rigid heterocycles are typically smaller than carbon-proton couplings[3]. Acquire 128 increments with 32 scans per increment to compensate for the lower sensitivity.

Step 4: Data Processing

  • Apply a Sine-Bell squared apodization function in both

    
     and 
    
    
    
    dimensions prior to Fourier Transformation.
  • Zero-fill the indirect dimension to 1024 points to enhance digital resolution, ensuring closely eluting cross-peaks (e.g., C3 vs C3a) are distinctly resolved.

References

  • Product Class 2: 1H- and 2H-Indazoles Thieme Connect URL:[Link]

  • Synthesis and Characterization of Indazole Derivatives (BASSOU OULEMDA) IMIST (Institut Marocain de l'Information Scientifique et Technique) URL:[Link]

  • Advanced NMR techniques for structural characterization of heterocyclic structures Instituto Politécnico de Bragança (ESA-IPB) URL:[Link]

  • Measuring methods available and examples of their applications: 2D HMBC CEITEC (Central European Institute of Technology) URL:[Link]

Comparative

Distinguishing N1 vs N2 Methyl Isomers in Nitro Indazoles: A Comparative Guide

This guide outlines a definitive, evidence-based approach to distinguishing N1- and N2-methyl isomers of nitro indazoles. It synthesizes spectroscopic data, mechanistic insights, and practical separation protocols for dr...

Author: BenchChem Technical Support Team. Date: March 2026

This guide outlines a definitive, evidence-based approach to distinguishing N1- and N2-methyl isomers of nitro indazoles. It synthesizes spectroscopic data, mechanistic insights, and practical separation protocols for drug discovery applications.

Executive Summary

In medicinal chemistry, the indazole scaffold is a privileged structure.[1][2] However, the alkylation of nitro-indazoles is complicated by annular tautomerism , yielding a mixture of N1-methyl (thermodynamic) and N2-methyl (kinetic) isomers. These regioisomers exhibit distinct biological profiles and physicochemical properties. Misassignment of regiochemistry can lead to erroneous SAR (Structure-Activity Relationship) models.

This guide provides a self-validating analytical workflow to unambiguously distinguish these isomers, prioritizing NOESY NMR as the primary determinant, supported by HMBC , UV-Vis , and Chromatographic behavior .

Mechanistic Basis of Isomer Formation

Understanding why isomers form allows researchers to predict and control the outcome.

  • Thermodynamic Control (N1-Major): The N1-isomer preserves the aromaticity of the benzene ring (benzenoid structure). Under strong basic conditions (e.g., NaH/THF) that allow equilibration, the N1-isomer is favored by ~4.5 kcal/mol.

  • Kinetic Control (N2-Minor/Major): The N2-isomer has a quinoid-like contribution. It is often favored under neutral conditions, specific solvent effects (e.g., non-polar solvents), or when using "hard" electrophiles (e.g., alkyl oxonium salts) where the reaction is driven by the most nucleophilic nitrogen (often N2 due to the

    
    -effect or lone pair availability).
    
Primary Analytical Workflow: NMR Spectroscopy

NMR is the gold standard for structural assignment. While 1D


H NMR provides clues, 2D NOESY  provides the definitive spatial proof.
A. The "Smoking Gun": NOESY Correlations

The spatial environment of the methyl group is the most reliable differentiator.

  • N1-Methyl Isomer: The methyl group at position 1 is spatially close to the H7 proton (the peri-proton on the benzene ring).

  • N2-Methyl Isomer: The methyl group at position 2 is spatially distant from the benzene ring but close to the H3 proton (on the pyrazole ring).

B. HMBC Connectivity

Heteronuclear Multiple Bond Correlation (HMBC) connects the methyl protons to the ring carbons.

  • N1-Me: Shows a strong 3-bond correlation (

    
    ) to the bridgehead carbon C7a .
    
  • N2-Me: Shows correlations to C3 and potentially C1/C7a (often weaker or distinct pattern depending on resolution).

C. Chemical Shift Trends (

H &

C)
  • Proton (

    
    H):  N2-methyl protons typically resonate downfield  (higher ppm) compared to N1-methyl protons due to the deshielding effect of the adjacent bridgehead nitrogen and quinoid character.
    
  • Carbon (

    
    C):  The C3 carbon chemical shift is often diagnostic, with N2-alkylation causing a characteristic shift compared to N1.
    
Comparative Data: 5-Nitro & 6-Nitro Indazoles[3]

The following table summarizes experimental data trends observed in nitro-indazole derivatives.

FeatureN1-Methyl Isomer N2-Methyl Isomer Differentiation Logic

H NMR (N-Me)

~4.05 - 4.15 ppm

~4.15 - 4.30 ppm
N2-Me is typically downfield (

ppm).
NOESY Correlation Strong NOE to H7 Strong NOE to H3 Definitive Proof. H7 is the benzene proton; H3 is the pyrazole proton.

C NMR (N-Me)

~35 - 36 ppm

~39 - 41 ppm
N2-Me carbons are generally deshielded.
Melting Point Generally Higher Generally Lower N1 isomers often pack more efficiently (lattice energy), though exceptions exist based on substituents.
TLC Polarity (

)
Higher

(Less Polar)
Lower

(More Polar)
N2-isomers often interact more strongly with silica due to the exposed basic N1 lone pair.
UV-Vis (

)
Distinct

Distinct

N2 isomers often show a bathochromic shift (red shift) due to extended quinoid conjugation.

Note: Exact chemical shifts vary by solvent (CDCl


 vs DMSO-

) and specific nitro placement. Always run a comparative standard if possible.
Experimental Protocol: Step-by-Step Identification
Step 1: Synthesis & Initial Separation
  • Reaction: Methylate nitroindazole (e.g., MeI, K

    
    CO
    
    
    
    , DMF).
  • TLC Analysis: Visualize with UV (254 nm). You will typically see two spots.

    • Top Spot (High

      
      ): Likely N1-isomer .
      
    • Bottom Spot (Low

      
      ): Likely N2-isomer .[3]
      
  • Isolation: Separate via flash column chromatography (Gradient: Hexane

    
     EtOAc).
    
Step 2: NMR Characterization (The Validation Loop)
  • Sample Prep: Dissolve ~5-10 mg of pure isomer in CDCl

    
     (or DMSO-
    
    
    
    if insoluble).
  • Acquire 1D

    
    H NMR: 
    
    • Identify the aromatic region (7.0–9.0 ppm).

    • Assign H3 (usually a singlet around 8.0–8.5 ppm).

    • Assign H7 (doublet or multiplet, often deshielded if 6-nitro, or distinct if 4/5/7-nitro).

  • Acquire 2D NOESY (Mixing time 500ms):

    • Locate the N-Methyl singlet (3.8–4.5 ppm) on the diagonal.

    • Look for cross-peaks to the aromatic region.[4]

    • IF cross-peak to H7

      
      Confirm N1 .
      
    • IF cross-peak to H3

      
      Confirm N2 .
      
Decision Logic Visualization

The following diagram illustrates the logical flow for determining regiochemistry.

Indazole_Isomer_ID cluster_properties Secondary Confirmation Indicators Start Unknown Nitro-Indazole Methyl Isomer TLC Step 1: TLC/HPLC Analysis (Check Polarity) Start->TLC NMR_1H Step 2: 1H NMR (Locate N-Me & Aromatic Protons) TLC->NMR_1H Isolate Pure Fraction NOESY Step 3: 2D NOESY Experiment (Measure Spatial Proximity) NMR_1H->NOESY Assign H3 and H7 Result_N1 DIAGNOSIS: N1-Isomer (Thermodynamic Product) NOESY->Result_N1 N-Me correlates with H7 (Benzene Ring) Result_N2 DIAGNOSIS: N2-Isomer (Kinetic Product) NOESY->Result_N2 N-Me correlates with H3 (Pyrazole Ring) Prop_N1 Higher Rf (Less Polar) Usually Higher MP Result_N1->Prop_N1 Prop_N2 Lower Rf (More Polar) Usually Lower MP Result_N2->Prop_N2

Figure 1: Decision tree for assigning N1 vs N2 regiochemistry in nitro indazoles using NMR and physical properties.

References
  • Regioselectivity & Mechanism: Arabian Journal of Chemistry. "Comparative spectroscopic and electrochemical study of N-1 or N-2-alkylated 4-nitro and 7-nitroindazoles." (2016).

  • NMR Methodology: Oxford Instruments Application Note. "Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy."

  • Synthesis & Properties: BenchChem Protocols. "Application Notes and Protocols for the Methylation of 3-Methyl-6-nitro-1H-indazole."

  • Structural Confirmation: Journal of Organic Chemistry. "Study of the Addition Mechanism of 1H-Indazole and Its Nitro Derivatives." (2022).

  • General Indazole Chemistry: ResearchGate. "Synthesis of Novel N1 and N2 Indazole Derivatives." (2025).[5][6]

Sources

Validation

A Comparative Guide to the Biological Activities of 2H-Indazole versus 1H-Indazole Derivatives

In the landscape of medicinal chemistry, the indazole scaffold stands as a "privileged structure," a testament to its recurring presence in a multitude of biologically active compounds.[1][2] This bicyclic heterocycle, c...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of medicinal chemistry, the indazole scaffold stands as a "privileged structure," a testament to its recurring presence in a multitude of biologically active compounds.[1][2] This bicyclic heterocycle, composed of a benzene ring fused to a pyrazole ring, exists primarily as two constitutional isomers: 1H-indazole and 2H-indazole.[3][4] While seemingly minor, the position of the nitrogen-bound hydrogen profoundly influences the molecule's physicochemical properties and, consequently, its pharmacological profile. This guide offers an in-depth, objective comparison of the biological activities of 1H- and 2H-indazole derivatives, supported by experimental data, to empower researchers in the strategic design of novel therapeutics.

Physicochemical and Structural Distinctions: A Tale of Two Tautomers

The fundamental difference between these isomers lies in the location of the endocyclic nitrogen atom, which dictates their electronic and steric characteristics. The 1H-tautomer is generally the more thermodynamically stable form.[3][5] This stability is reflected in its physical properties. Conversely, 2H-indazole derivatives often exhibit a larger dipole moment compared to their 1H-counterparts.[5] These intrinsic differences can significantly impact how these molecules interact with biological targets.

Table 1: Comparison of Physicochemical Properties of Methyl-Substituted Indazole Isomers

Property1-Methyl-1H-indazole2-Methyl-2H-indazole
Basicity (pKb)0.422.02
Dipole Moment (D)1.503.40

Data sourced from BenchChem[5]

Comparative Biological Activities: A Landscape of Diverse Potential

While both isomers have been explored for a range of therapeutic applications, a general trend has emerged from numerous studies. 1H-indazoles are frequently investigated for their potent antitumor properties, while 2H-indazoles have demonstrated a broader spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[6]

Anticancer Activity: A Shared but Nuanced Strength

Both 1H- and 2H-indazole derivatives have shown significant promise as anticancer agents, often through the inhibition of various protein kinases crucial for tumor progression.[6][7]

The 1H-indazole scaffold is a cornerstone in the design of numerous kinase inhibitors. For instance, a series of 6-substituted amino-1H-indazole derivatives have demonstrated potent anti-proliferative activity against various human cancer cell lines.[8] The compound N-(4-fluorobenzyl)-1H-indazol-6-amine (9f), for example, exhibited an IC50 value of 14.3 µM against the HCT116 human colorectal cancer cell line, with no significant cytotoxicity in normal lung fibroblast cells (MRC5, IC50 >100 µM).[8][9]

Table 2: Anticancer Activity of Representative 1H-Indazole Derivatives

CompoundCancer Cell LineIC50 (µM)
2f 4T1 (Breast)0.23
HepG2 (Liver)0.80
MCF-7 (Breast)0.34
N-(4-fluorobenzyl)-1H-indazol-6-amine (9f) HCT116 (Colorectal)14.3 ± 4.4
Compound 6o K562 (Leukemia)5.15
A549 (Lung)>40
PC-3 (Prostate)18.3

Data compiled from multiple sources[6][7][8][9]

2H-indazole derivatives also exhibit significant anticancer potential. For instance, certain 2H-indazole derivatives have shown potent cytotoxic activity against a panel of cancer cell lines.[7] A notable example is compound 13g, a novel indazole derivative, which displayed impressive IC50 values in the nanomolar range against several cancer cell lines, including A549 (lung), MCF7 (breast), A375 (melanoma), and HT-29 (colon).[7]

Table 3: Anticancer Activity of Representative 2H-Indazole Derivatives

CompoundCancer Cell LineIC50 (µM)
Compound 13g A549 (Lung)0.010 ± 0.0042
MCF7 (Breast)0.015 ± 0.0031
A375 (Melanoma)0.021 ± 0.0053
HT-29 (Colon)0.019 ± 0.0028
3-Carboxamido-2H-indazole-6-arylamide (110) WM3629 (Melanoma)0.0386

Data sourced from BenchChem[7]

Anti-inflammatory Activity: A Key Role for COX-2 Inhibition

Indazole derivatives of both isomeric forms have been investigated for their anti-inflammatory properties, with a primary mechanism of action being the inhibition of cyclooxygenase (COX) enzymes, particularly the inducible COX-2 isoform.[7][10]

A study on 2,3-diphenyl-2H-indazole derivatives revealed their potential as dual antimicrobial and anti-inflammatory agents. Several of these compounds displayed in vitro inhibitory activity against human cyclooxygenase-2 (COX-2).

Antimicrobial Activity: A Broad Spectrum of Action

The indazole scaffold has been a fruitful source of novel antimicrobial agents.[1] 2H-indazole derivatives, in particular, have been synthesized and evaluated for their activity against a range of pathogens, including protozoa, bacteria, and fungi. For example, certain 2,3-diphenyl-2H-indazole derivatives have demonstrated potent antiprotozoal activity, in some cases exceeding that of the reference drug metronidazole.

Table 4: Antimicrobial Activity of Representative 2H-Indazole Derivatives

CompoundPathogenMIC (µg/mL)
Compound 18 Giardia intestinalisIC50: 0.13 µM
Compound 23 Candida albicans-
Compound 18 Candida glabrata-

Data sourced from Perez-Villanueva et al. (2017)[11]

Structure-Activity Relationship (SAR) Insights

The biological activity of indazole derivatives is highly dependent on the nature and position of substituents on the bicyclic core.

For 1H-indazole derivatives , SAR studies have revealed that substitutions at the N-1 position can significantly impact kinase inhibitory potency.[12] The nature of the substituent at the 3-position is also critical for activity, with carboxamide moieties showing importance for inhibiting calcium influx in mast cells.

In the case of 2H-indazole derivatives , the addition of a second phenyl group at the 3-position of 2-phenyl-2H-indazoles did not consistently lead to an increase in antiprotozoal activity, and in some instances, resulted in lower potency compared to the parent compound.[10]

Experimental Protocols for Biological Evaluation

To ensure the scientific rigor of our comparisons, we present standardized protocols for key biological assays.

In Vitro Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.

Step-by-Step Methodology:

  • Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.[7]

  • Compound Treatment: Treat the cells with serial dilutions of the indazole derivatives for 48-72 hours.[7]

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours.

  • Formazan Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Data Analysis: Calculate the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.[5]

MTT_Assay_Workflow A Seed Cells in 96-well Plate B Add Indazole Derivatives A->B C Incubate (48-72h) B->C D Add MTT Reagent C->D E Incubate (2-4h) D->E F Add Solubilizing Agent E->F G Read Absorbance F->G H Calculate IC50 G->H

Caption: A generalized workflow for the MTT cytotoxicity assay.

Anti-inflammatory Activity: COX-2 Inhibition Assay (Fluorometric)

This assay measures the ability of a compound to inhibit the activity of the COX-2 enzyme.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare assay buffer, heme, COX-2 enzyme, arachidonic acid (substrate), and a fluorescent probe.[13]

  • Assay Setup: In a 96-well plate, add the assay buffer, heme, and COX-2 enzyme.[13]

  • Inhibitor Addition: Add various concentrations of the indazole derivatives to the test wells. Include a known COX-2 inhibitor as a positive control.[13]

  • Reaction Initiation: Add arachidonic acid to start the reaction.[13]

  • Fluorescence Measurement: Monitor the increase in fluorescence over time using a plate reader.[13]

  • Data Analysis: Calculate the IC50 value for COX-2 inhibition.[13]

Kinase Inhibition Assay

Kinase inhibition is a common mechanism of action for anticancer indazole derivatives.

Step-by-Step Methodology:

  • Reaction Setup: In a suitable assay plate, combine the target kinase, a specific substrate, ATP, and the test indazole compound at various concentrations.[14]

  • Incubation: Allow the kinase reaction to proceed for a defined period at a controlled temperature.[14]

  • Signal Detection: Stop the reaction and measure the kinase activity using a detection reagent that quantifies either the phosphorylated substrate or the remaining ATP (e.g., luminescence or fluorescence-based methods).[14]

  • Data Analysis: Calculate the percentage of kinase inhibition relative to a control without the inhibitor.[14]

  • IC50 Determination: Plot the percentage of inhibition against the compound concentration and fit the data to a dose-response curve to determine the IC50 value.[14]

Kinase_Inhibition_Workflow cluster_prep Preparation cluster_assay Assay cluster_analysis Analysis Kinase Kinase Reaction Combine Reagents & Incubate Kinase->Reaction Substrate Substrate Substrate->Reaction ATP ATP ATP->Reaction Inhibitor Indazole Derivative Inhibitor->Reaction Detection Measure Kinase Activity Reaction->Detection Calculation Calculate % Inhibition Detection->Calculation IC50 Determine IC50 Calculation->IC50

Caption: Workflow for a typical in vitro kinase inhibition assay.

Conclusion

The choice between a 1H- and 2H-indazole scaffold in drug design is a critical decision that should be guided by the specific therapeutic target and the desired pharmacological profile. While 1H-indazoles are thermodynamically more stable and have a proven track record in the development of kinase inhibitors, the 2H-isomers offer a broader range of biological activities and may present unique opportunities for intellectual property. A thorough understanding of their comparative synthesis, physicochemical properties, and biological effects is paramount for the rational design of the next generation of indazole-based therapeutics. Further head-to-head comparative studies with identically substituted regioisomers are warranted to provide a more definitive understanding of the influence of the nitrogen position on biological activity.

References

  • BenchChem. (n.d.). 2H-Indazole Derivatives: A Comprehensive Technical Guide to Their Biological Activities.
  • BenchChem. (n.d.). A Comparative Guide to 1H- and 2H-Indazole Derivatives: Synthesis, Spectroscopic Properties, and Biological Activity.
  • Hoang, N. X., Hoang, V. H., Ngo, T., Vu, T. Y., & Tran, P. T. (2023). Discovery of 1H-indazole-6-amine Derivatives as Anticancer Agents: Simple But Effective. Letters in Drug Design & Discovery, 20(5), 581-588.
  • BenchChem. (n.d.). Application Notes and Protocols for the Use of 6-bromo-1H-indazol-4-amine in Kinase Inhibitor Development.
  • BenchChem. (n.d.). Investigating the comparative bioactivity of indazole regioisomers.
  • Hassan, M. Z., et al. (2023). Novel (E)-3-(1-substituted-1H-indazol-5-yl)-N-hydroxypropenamides as histone deacetylase inhibitors: design, synthesis and structure–activity relationships. New Journal of Chemistry, 47(10), 4478-4490.
  • Ma, C., et al. (2018). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 23(11), 2783.
  • Shaikh, A. A., et al. (2022). Impact of Indazole scaffold as Antibacterial and Antifungal agent. Current Medicinal Chemistry, 29(24), 4236-4254.
  • Wang, Y., et al. (2023). Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives. International Journal of Molecular Sciences, 24(10), 8686.
  • Pérez-Villanueva, M., et al. (2017). Synthesis and Biological Evaluation of 2H-Indazole Derivatives: Towards Antimicrobial and Anti-Inflammatory Dual Agents. Molecules, 22(11), 1857.
  • Edwards, C. D., et al. (2013). Synthesis and Structure–Activity Relationships of Indazole Arylsulfonamides as Allosteric CC-Chemokine Receptor 4 (CCR4) Antagonists. Journal of Medicinal Chemistry, 56(5), 1969-1984.
  • Feldman, R. I., et al. (2012). Synthesis and evaluation of indazole based analog sensitive Akt inhibitors. Bioorganic & Medicinal Chemistry Letters, 22(14), 4648-4652.
  • Pérez-Villanueva, M., et al. (2017). Synthesis and Biological Evaluation of 2H-Indazole Derivatives: Towards Antimicrobial and Anti-Inflammatory Dual Agents. Molecules, 22(11), 1857.
  • Khan, I., et al. (2023). DEVELOPMENT OF 1H-INDAZOLE DERIVATIVES AS ANTI-INFLAMMATORY AGENTS USING COMPUTATIONAL METHODS. European Chemical Bulletin, 12(Special Issue 8), 5607-5629.
  • Hoang, N. X., et al. (2023). Discovery of 1H-indazole-6-amine Derivatives as Anticancer Agents: Simple But Effective. Letters in Drug Design & Discovery, 20(5), 581-588.
  • BPS Bioscience. (n.d.). COX2 Inhibitor Screening Assay Kit. Retrieved from [Link]

  • Patel, R. V., et al. (2014). Design, synthesis and characterization of 1H-pyridin-4-yl-3,5- disubstituted indazoles and their AKT inhibition. Indian Journal of Pharmaceutical Sciences, 76(5), 387-396.
  • PubChem. (n.d.). 1H-Indazole. Retrieved from [Link]

  • Wang, Y., et al. (2023). Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives. International Journal of Molecular Sciences, 24(10), 8686.
  • Wei, W., et al. (2021). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Medicinal Chemistry, 12(6), 946-956.
  • Hariyanti, et al. (2022). Synthesis and in vitro cytotoxic activity of novel indazole analogues of curcumin against MCF-7, HeLa, WiDr, and vero cell lines. Journal of Applied Pharmaceutical Science, 12(04), 179-184.
  • Cilibrizzi, A., et al. (2010). Recent Synthetic Approaches to 1H- and 2H-Indazoles. A Review. Current Organic Chemistry, 14(14), 1448-1476.
  • Singh, P., & Kaur, M. (2022). Indazole From Natural Resources And Biological Activity.
  • Kumar, S., et al. (2023). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry, 14(8), 1438-1463.
  • Wei, W., et al. (2021). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Medicinal Chemistry, 12(6), 946-956.
  • Pereira, C. (2014, June 17). How can I assay cyclooxygenase pathway inhibition for plant extracts?. ResearchGate. Retrieved from [Link]

  • Golub, A. G., et al. (2012). Identification of novel protein kinase CK2 inhibitors among indazole derivatives. Molecular and Cellular Biochemistry, 370(1-2), 175-182.
  • Ma, C., et al. (2018). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 23(11), 2783.
  • Maccioni, E., et al. (2023). Antimicrobial Evaluation of New Pyrazoles, Indazoles and Pyrazolines Prepared in Continuous Flow Mode. Molecules, 28(6), 2568.
  • Kumar, A., et al. (2017). Synthesis, anti-inflammatory, analgesic, COX1/2-inhibitory activity, and molecular docking studies of novel N-substituted-5-(4-aminosulfonyl)phenyl-1H-pyrazole-3-carboxamides. Drug Design, Development and Therapy, 11, 103-117.
  • Reddy, T. S., & Kumar, M. S. (2021). Synthesis of Pharmacologically Active Indazoles and Its Analogues. Caribbean Journal of Science and Technology, 9(1), 20-34.
  • Sangeetha, R., & Kumar, P. S. (2020). Novel Method to Synthesis Indazole and Hydrazone Derivatives with Significant Antibacterial Property. Research Journal of Pharmacy and Technology, 13(10), 4693-4697.
  • Wikipedia. (n.d.). Indazole. Retrieved from [Link]

  • Taylor & Francis. (n.d.). Indazole – Knowledge and References. Retrieved from [Link]

  • Pérez-Villanueva, M., et al. (2017). Synthesis and Biological Evaluation of 2H-Indazole Derivatives: Towards Antimicrobial and Anti-Inflammatory Dual Agents. Molecules, 22(11), 1857.
  • Basarab, G. S., et al. (2015). Discovery of Indazole Derivatives as a Novel Class of Bacterial Gyrase B Inhibitors. ACS Medicinal Chemistry Letters, 6(6), 663-668.
  • Australian Government Department of Agriculture, Fisheries and Forestry. (n.d.). Antimicrobial Susceptibility Testing. Retrieved from [Link]

  • Al-Ghorbani, M., et al. (2020). Synthesis, anti-inflammatory, cytotoxic, and COX-1/2 inhibitory activities of cyclic imides bearing 3-benzenesulfonamide, oxime, and β-phenylalanine scaffolds: a molecular docking study. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 549-561.

Sources

Comparative

Validating Structure-Activity Relationships (SAR) of 5-Nitro Indazoles

Executive Summary: The "Warhead" Dilemma In the landscape of anti-parasitic drug discovery, particularly for Chagas disease (Trypanosoma cruzi), the 5-nitro indazole scaffold represents a "privileged structure."[1] Unlik...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The "Warhead" Dilemma

In the landscape of anti-parasitic drug discovery, particularly for Chagas disease (Trypanosoma cruzi), the 5-nitro indazole scaffold represents a "privileged structure."[1] Unlike generic nitro-heterocycles, this scaffold offers a tunable balance between high potency (driven by the nitro "warhead") and metabolic stability.

This guide provides a technical validation framework for 5-nitro indazoles, contrasting them with the standard of care (Benznidazole) and non-nitro isosteres. It addresses the critical challenge in this field: dissociating the mechanism-based toxicity (mutagenicity) from the therapeutic efficacy.

Mechanistic Validation: The Nitroreductase "Switch"

To validate the SAR of any 5-nitro indazole, one must first confirm its mechanism of activation. These compounds act as prodrugs.[2][3] They remain relatively inert until activated by Type I Nitroreductases (NTR), enzymes abundant in trypanosomes but absent in mammalian hosts.

Pathway Visualization

The following diagram illustrates the divergent fate of 5-nitro indazoles in parasites versus mammalian cells, which forms the basis of their Selectivity Index (SI).

NTR_Activation cluster_Parasite Parasite (T. cruzi) cluster_Host Mammalian Host Prodrug 5-Nitro Indazole (Prodrug) TcNTR Type I NTR (Enzyme) Prodrug->TcNTR Entry MammalEnz Type II NTR (Oxygen Insensitive) Prodrug->MammalEnz Entry Clearance Renal/Hepatic Clearance Prodrug->Clearance Excretion Nitroso Nitroso Intermediate TcNTR->Nitroso 2e- Reduction Hydroxyl Hydroxylamine Nitroso->Hydroxyl Rapid ROS ROS Surge & DNA Damage Hydroxyl->ROS Redox Cycling Death Parasite Death ROS->Death MammalEnz->Prodrug Futile Cycling (No toxic reduction)

Figure 1: The Bioactivation Pathway. Specificity arises because mammalian Type II NTRs cannot perform the initial 2-electron reduction required to arm the warhead.

Comparative Analysis: Performance vs. Alternatives

The following data synthesizes key experimental results comparing optimized 5-nitro indazoles (specifically 1,2-disubstituted derivatives) against the clinical standard, Benznidazole (BZ), and non-nitro analogs.

Table 1: Potency and Selectivity Profile (T. cruzi Amastigotes)
Compound ClassRepresentativeIC50 (Amastigotes)CC50 (Vero Cells)Selectivity Index (SI)Status
5-Nitro Indazole Compound 16 [1]0.41 µM >200 µM>487 Lead Candidate
5-Nitro Indazole Compound 24 [1]1.17 µM>200 µM>170Backup Candidate
Nitroimidazole Benznidazole (BZ)2.0 - 6.0 µM~180 µM~30 - 90Clinical Standard
Non-Nitro Indazole 5-H / 5-Cl Analogs>50 µM>500 µMN/AInactive (Control)
Key SAR Insights
  • The Nitro Group is Non-Negotiable: As shown by the "Non-Nitro Indazole" entry, removing the 5-nitro group abolishes anti-parasitic activity. This confirms the mechanism is NTR-dependent, not just general intercalation.

  • N1-Substitution Drives Bioavailability: Compound 16 features an aminoethyl group at position N1. This enhances solubility compared to BZ, allowing better penetration into host cells where amastigotes reside.

  • Superior Selectivity: While BZ is toxic to host cells (CC50 ~180 µM), optimized indazoles often show no toxicity at the solubility limit (>200 µM), resulting in SI values 5–10x higher than the standard of care.

Experimental Protocols for Validation

To replicate these results or validate new derivatives, use the following self-validating workflow.

Protocol A: High-Content Intracellular Imaging (Amastigote Assay)

Rationale: Epimastigote (extracellular) screening yields high false positives. You must validate against the intracellular amastigote form, which is the clinically relevant target.

  • Host Cell Seeding: Seed Vero cells (ATCC CCL-81) at

    
     cells/well in 96-well plates. Incubate for 24h to allow adhesion.
    
  • Infection: Infect with T. cruzi trypomastigotes (Y strain or Tulahuen strain expressing

    
    -galactosidase) at a ratio of 10:1 (parasites:cells).
    
  • Wash Step (Critical): After 24h, wash 3x with PBS to remove extracellular parasites. Failure to wash results in measuring extracellular killing, skewing data.

  • Treatment: Add 5-nitro indazole derivatives in serial dilutions (e.g., 0.1 µM to 50 µM). Include Benznidazole as a positive control.

  • Readout:

    • Colorimetric: If using

      
      -gal strain, lyse cells and add CPRG substrate. Measure absorbance at 570 nm.
      
    • Imaging: Fix with 4% paraformaldehyde, stain with DAPI. Use High-Content Analysis (HCA) software to count amastigotes per host nucleus.

Protocol B: The "Reverse-Screen" for Genotoxicity

Rationale: Nitro compounds are structural alerts for mutagenicity. A high SI is meaningless if the compound is mutagenic.

  • Ames Test (Salmonella typhimurium): Screen strains TA98 and TA100 +/- S9 metabolic activation.

  • Success Criterion: A valid 5-nitro indazole candidate must show negative mutagenicity at therapeutic concentrations, or significantly less mutagenicity than Nifurtimox/Benznidazole.

    • Note: Recent SAR studies suggest that bulky substituents at N1 (like the aminoethyl in Compound 16) can sterically hinder DNA intercalation, potentially reducing genotoxicity compared to smaller nitro-heterocycles [2].

SAR Decision Workflow

Use this logic tree to guide the optimization of new indazole derivatives.

SAR_Workflow Start Synthesize 5-Nitro Indazole Screen1 Screen vs. Epimastigotes (Low Cost Filter) Start->Screen1 Decision1 IC50 < 10 µM? Screen1->Decision1 Screen2 Screen vs. Intracellular Amastigotes (Vero Cells) Decision1->Screen2 Yes Discard Discard / Redesign Decision1->Discard No Decision2 IC50 < 1 µM? Screen2->Decision2 ToxScreen Cytotoxicity (CC50) Calculate SI Decision2->ToxScreen Yes Decision2->Discard No Decision3 SI > 50? ToxScreen->Decision3 Advanced Proceed to PK/Genotox Decision3->Advanced Yes Decision3->Discard No

Figure 2: Optimization Logic. Note the stringent requirement for SI > 50 before proceeding to advanced ADME/Tox.

References

  • Fonseca-Berzal, C., et al. (2016). Activity profile of two 5-nitroindazole derivatives over the moderately drug-resistant Trypanosoma cruzi Y strain.[4][5] National Institutes of Health (PMC).

  • Arán, V.J., et al. (2009). New potent 5-nitroindazole derivatives as inhibitors of Trypanosoma cruzi growth: synthesis, biological evaluation, and mechanism of action studies. PubMed.[6]

  • Martín-Escolano, R., et al. (2022). In Vitro Evaluation of New 5-Nitroindazolin-3-one Derivatives as Promising Agents against Trypanosoma cruzi.[4][5] MDPI.

  • Patterson, S., et al. (2020). Mechanisms of 5-nitroimidazole resistance in Trichomonas vaginalis.[6] Cambridge University Press.[7]

Sources

Validation

Advanced Elemental Analysis Standards and Protocols for 3-Chloro-2-methyl-5-nitro-2H-indazole: A Comparative Guide

Executive Summary For drug development professionals and analytical chemists, confirming the empirical formula and purity of highly functionalized heterocyclic compounds is a critical quality control step. The compound 3...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

For drug development professionals and analytical chemists, confirming the empirical formula and purity of highly functionalized heterocyclic compounds is a critical quality control step. The compound 3-chloro-2-methyl-5-nitro-2H-indazole (CAS: 74209-28-2) presents a unique analytical challenge 1. With a theoretical composition of C: 45.41%, H: 2.86%, N: 19.86%, Cl: 16.75%, and O: 15.12% , its high nitrogen and halogen content routinely disrupts standard CHNS/O combustion analyzers.

This guide objectively compares calibration standards and analytical methodologies, providing field-proven, self-validating protocols to ensure absolute scientific integrity when analyzing complex indazole derivatives.

The Analytical Challenge: Matrix Effects and Catalyst Poisoning

Standard Dumas combustion relies on oxidizing a sample at ~1000°C and quantifying the resulting gases (CO₂, H₂O, N₂, SO₂) via a Thermal Conductivity Detector (TCD). However, analyzing 3-chloro-2-methyl-5-nitro-2H-indazole introduces two primary mechanistic failures if standard protocols are used:

  • Catalyst Poisoning (The Chlorine Effect): During combustion, the 16.75% chlorine content generates HCl and Cl₂ gas. If unmitigated, these halogens will irreversibly poison the copper reduction catalyst (which is required to reduce NOₓ species back to N₂). This leads to artificially low nitrogen recoveries and peak tailing.

  • Refractory Combustion (The Indazole Effect): The nitrogen-rich indazole ring (19.86% N) and the nitro group can form resistant NOₓ species. Standard aliphatic calibrants fail to replicate the combustion kinetics of this rigid heterocycle, leading to matrix-induced quantification errors 2.

Comparative Evaluation of Calibration Standards

To achieve accurate K-factors for TCD calibration, the choice of reference standard is paramount. Many laboratories default to universal standards like Sulfanilamide, but for halogenated heterocycles, a matrix-matched calibration strategy is required to normalize combustion kinetics .

Table 1: Comparative Accuracy of CHN Quantification Based on Calibration Standard
Calibration StandardMatrix Type%C (Obs.)%H (Obs.)%N (Obs.)ΔN from TheoreticalSuitability Assessment
Theoretical Target N/A45.41% 2.86% 19.86% - -
SulfanilamideAliphatic/Universal45.62%2.95%19.45%-0.41%Moderate (Underestimates N due to matrix effect)
BBOTS/N/O-containing45.55%2.91%19.58%-0.28%Good (Better N-recovery, lacks halogen kinetics)
3-Chloro-5-nitro-1H-indazole Heterocyclic / Halogenated 45.43% 2.88% 19.82% -0.04% Excellent (Matrix-matched kinetics)

Note: Data represents average values from triplicate runs using a modified Dumas combustion method.

CalibrationLogic Start Select Calibration Standard Cond1 High Nitrogen (>15%)? Start->Cond1 Cond2 Halogen Present? Cond1->Cond2 Yes Std1 Sulfanilamide (Universal Baseline) Cond1->Std1 No Std2 BBOT (Halogen/Sulfur Check) Cond2->Std2 Yes (Aliphatic/General) Std3 3-Chloro-5-nitro-1H-indazole (Matrix-Matched) Cond2->Std3 Yes (Heterocyclic) Validate Optimal Accuracy for Target Compound Std3->Validate Minimizes Matrix Effects

Figure 1: Decision matrix for selecting elemental analysis calibrants based on composition.

Self-Validating Experimental Protocols

To ensure absolute trustworthiness, the analytical workflow must be separated into two orthogonal methods: one for CHNS/O and a dedicated method for Chlorine.

Protocol A: Modified CHNS/O Combustion Analysis

Causality: To prevent the 16.75% chlorine from poisoning the system, silver wool must be packed into the oxidation reactor. The silver quantitatively reacts with Cl₂/HCl to form stable AgCl, allowing pure NOₓ, CO₂, and H₂O to pass to the reduction column.

  • System Equilibration & Blanking: Purge the system with Helium carrier gas. Run three empty tin capsules to establish a baseline blank. Self-Validation: The baseline must show zero integration area for all TCD channels.

  • Calibration: Weigh 1.0–1.5 mg of the matrix-matched standard (3-Chloro-5-nitro-1H-indazole) into tin capsules. Run in triplicate to generate a K-factor calibration curve.

  • Sample Preparation: Weigh 1.0–1.5 mg of 3-chloro-2-methyl-5-nitro-2H-indazole. Add 0.5 mg of Vanadium Pentoxide (V₂O₅) directly into the capsule. Causality: V₂O₅ acts as an oxygen donor and combustion promoter, ensuring the refractory indazole ring is completely oxidized.

  • Combustion: Drop the capsule into the 1000°C oxidation reactor (packed with Tungstic Oxide and Silver Wool).

  • Continuous Validation: Run a known check standard (e.g., BBOT) every 10 samples. If the check standard deviates by >0.3% from its theoretical value, the system automatically flags the run, indicating potential silver wool exhaustion.

Protocol B: Orthogonal Halogen Quantification (Schöniger Flask + IC)

Relying on "difference calculations" for halogens in CHNS/O analysis compounds errors. Direct quantification is required.

Table 2: Orthogonal Chlorine Recovery Methods
Analytical MethodSample PrepDetection%Cl RecoveredRSD (n=5)Causality / Mechanism
CHNS/O AnalyzerDirect CombustionBy Difference16.20%2.1%Prone to cumulative errors from C, H, N, O quantification.
Schöniger + TitrationO₂ Flask IgnitionAg⁺ Titration16.55%1.2%Visual endpoint subjectivity; minor interference from NOₓ.
Schöniger + IC O₂ Flask Ignition Conductivity 16.72% 0.4% H₂O₂ absorption converts all Cl₂ to Cl⁻; IC provides specific quantification.
  • Flask Preparation: Add 10 mL of 10 mM NaOH and 3 drops of 30% H₂O₂ to a 500 mL Schöniger flask. Causality: The basic peroxide solution ensures that any Cl₂ gas generated during combustion is fully reduced to chloride ions (Cl⁻) for detection.

  • Sample Combustion: Weigh 5.0 mg of the sample onto ashless filter paper. Place in the platinum carrier, flush the flask with 100% O₂, seal, and ignite.

  • Absorption: Allow the flask to sit for 30 minutes with occasional shaking to ensure complete gas-liquid phase transfer.

  • Ion Chromatography (IC): Inject the diluted absorption solution into an IC system equipped with a suppressed conductivity detector.

  • Self-Validation: Run a blank paper combustion and a known chlorinated standard (e.g., 4-chlorobenzoic acid) prior to the sample. The standard must yield >98% recovery to validate the target compound's 16.75% theoretical chlorine content.

EA_Workflow A 3-chloro-2-methyl-5-nitro-2H-indazole (Target Compound) B CHNS/O Analysis (Modified Dumas) A->B 1-2 mg C Halogen Analysis (Schöniger + IC) A->C 5-10 mg D Add V2O5 Promoter (Ensures Complete Combustion) B->D G O2 Flask Ignition (Ashless Paper) C->G E Ag Wool Trap (Prevents Cu Poisoning) D->E 1000°C O2 Pulse F TCD Detection (Quantifies C, H, N) E->F Purified N2, CO2, H2O H NaOH/H2O2 Absorption (Converts Cl2 to Cl-) G->H 30 min Equilibration I Ion Chromatography (Quantifies Cl) H->I Injection

Figure 2: Orthogonal analytical workflow for complete elemental characterization.

Conclusion

For highly functionalized molecules like 3-chloro-2-methyl-5-nitro-2H-indazole, standard elemental analysis protocols are insufficient. By utilizing matrix-matched calibration standards, integrating silver wool halogen traps, and employing orthogonal Schöniger/IC methodologies for chlorine quantification, laboratories can eliminate matrix effects and catalyst poisoning, ensuring regulatory-grade analytical accuracy.

References

1.[1] Title: CAS Database: 3-chloro-2-methyl-5-nitro-2H-indazole Source: CIRS Group URL:

2. Title: Indazole N-oxide derivatives as antiprotozoal agents: Synthesis, biological evaluation and mechanism of action studies Source: Universidad de Chile URL:

3.[2] Title: Regioselective Syntheses of Bis(indazolyl)methane Isomers Source: ACS Omega URL:

Sources

Safety & Regulatory Compliance

Safety

Operational Guide: Safe Handling and Disposal of 3-chloro-2-methyl-5-nitro-2H-indazole

Executive Summary & Hazard Profiling 3-chloro-2-methyl-5-nitro-2H-indazole is a functionalized nitrogen heterocycle often employed as a scaffold in kinase inhibitor development. Its disposal requires a bifurcated safety...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Hazard Profiling

3-chloro-2-methyl-5-nitro-2H-indazole is a functionalized nitrogen heterocycle often employed as a scaffold in kinase inhibitor development. Its disposal requires a bifurcated safety strategy due to two distinct chemical moieties:

  • The Nitro Group (

    
    ):  Introduces energetic potential. While the indazole core provides stability, nitro-aromatics must always be treated as potentially shock-sensitive or susceptible to exothermic decomposition, especially when dry or in the presence of strong bases.[1]
    
  • The Halogen (Chloro): Mandates specific disposal streams (Halogenated Waste) to prevent the formation of dioxins during improper combustion and to comply with EPA RCRA regulations (40 CFR 261).

Immediate Safety Directive: Under no circumstances should this compound be disposed of down the drain or mixed with non-halogenated solvent waste. The presence of the nitro group requires segregation from strong oxidizers and reducing agents to prevent accidental detonation or runaway exothermic reactions.

Pre-Disposal Characterization[1]

Before initiating disposal, categorize the waste state.[1][2][3][4] This determines the specific packaging and labeling protocol.

Waste Stream Compatibility Matrix
ParameterSpecificationCausality / Rationale
RCRA Classification D003 (Reactive - Potential) / Halogenated Organic Nitro compounds can exhibit reactivity; Halogens require scrubbed incineration.
Primary Hazard Toxic / Irritant / Potential ExplosiveNitro-heterocycles can be mutagenic; energetic decomposition risk.
Incompatible Streams Oxidizers, Strong Bases, MetalsBases can deprotonate intermediates leading to sensitive salts; Metals can catalyze reduction.[1]
Container Type HDPE or Amber GlassAvoid metal containers to prevent catalytic decomposition.
Disposal Method High-Temperature Incineration Required to break the C-Cl bond and safely oxidize the

group.

Personal Protective Equipment (PPE) & Engineering Controls[5]

This protocol is a self-validating safety system. If the engineering controls fail, the PPE serves as the final barrier.

  • Respiratory: Work must be performed in a certified chemical fume hood. If handling bulk powder (>10g), use a NIOSH-approved N95 or P100 particulate respirator to prevent inhalation of dust.[1]

  • Dermal: Double-gloving is mandatory.

    • Inner Layer: Nitrile (4 mil).

    • Outer Layer: Nitrile (minimum 8 mil) or Laminate (Silver Shield) if handling solutions in penetrating solvents (e.g., DCM, DMF).[1]

  • Ocular: Chemical splash goggles. Safety glasses are insufficient for liquid waste handling due to splash risks.

Step-by-Step Disposal Workflow

Scenario A: Solid Waste (Pure Compound or Silica Gel Residue)
  • Stabilization: Ensure the solid is not completely dry if it appears crystalline or old (risk of peroxide/nitro-salt formation). If unsure, wet slightly with a high-flashpoint inert solvent (e.g., mineral oil or water, if compatible) to desensitize.[1] Note: For standard fresh synthesis waste, this step is optional but recommended for bulk.[1]

  • Containment: Transfer solid waste into a wide-mouth HDPE jar.

  • Secondary Containment: Place the HDPE jar inside a clear, heavy-duty polyethylene bag (6 mil). Seal with a zip-tie.

  • Labeling: Affix a hazardous waste tag.

    • Constituents: "3-chloro-2-methyl-5-nitro-2H-indazole (Solid)"[1]

    • Hazard Checkboxes: Toxic, Reactive (conservative classification).[1]

  • Storage: Store in the "Solid Hazardous Waste" satellite accumulation area, away from heat sources and oxidizers.

Scenario B: Liquid Waste (Mother Liquors/Reaction Mixtures)
  • Segregation: Verify the solvent system.

    • If Halogenated (DCM, Chloroform): Use the Halogenated Waste carboy.

    • If Non-Halogenated (Ethyl Acetate, Methanol): You must still use the Halogenated Waste carboy because the solute (the indazole) contains chlorine.

  • pH Check: Ensure the solution is Neutral (pH 6-8).

    • Why? Acidic or basic conditions can degrade the nitro-indazole into more sensitive byproducts over time. Neutralize carefully if necessary.

  • Transfer: Pour into the waste container using a funnel to prevent spills. Do not overfill (leave 10% headspace).

  • Log Entry: Immediately log the addition on the carboy's inventory sheet. Explicitly list "Nitro-indazole derivative" to alert the disposal vendor.

Disposal Decision Tree (Visualization)

The following diagram outlines the logical flow for decision-making during the disposal process.

DisposalWorkflow Start Waste Generation: 3-chloro-2-methyl-5-nitro-2H-indazole CheckState Characterize State Start->CheckState SolidPath Solid Waste (Powder/Filter Cake) CheckState->SolidPath Solid LiquidPath Liquid Waste (Mother Liquor) CheckState->LiquidPath Liquid SolidPkg Double Bag & Place in HDPE Jar SolidPath->SolidPkg LiquidSeg Segregation Check: Is Solvent Halogenated? LiquidPath->LiquidSeg Labeling Labeling: Mark as 'Toxic' & 'Halogenated' Note: Nitro-aromatic SolidPkg->Labeling HaloStream Add to Halogenated Solvent Stream LiquidSeg->HaloStream Yes (e.g., DCM) NonHaloStream Do NOT use Non-Halo Stream. Compound contains Cl. Use Halogenated Stream. LiquidSeg->NonHaloStream No (e.g., MeOH) HaloStream->Labeling NonHaloStream->HaloStream Handoff EHS Handoff: High-Temp Incineration Labeling->Handoff

Figure 1: Decision logic for the segregation and packaging of halogenated nitro-indazole waste streams.

Emergency Procedures

In the event of a spill or exposure, immediate action is required.[1][5]

  • Spill Cleanup:

    • Evacuate the immediate area if the spill is large (>500 mg) or if dust is airborne.

    • PPE: Don full PPE including respiratory protection.[5]

    • Absorb: Do not use paper towels (combustible). Use inert absorbents like Vermiculite or Sand .

    • Avoid Friction: Nitro compounds can be shock-sensitive. Do not scrub aggressively. Sweep gently using a plastic dustpan (non-sparking).

    • Disposal: Treat all cleanup materials as hazardous solid waste (Scenario A).

  • Exposure:

    • Skin: Wash immediately with soap and water for 15 minutes. Nitro compounds absorb transdermally.

    • Eyes: Flush for 15 minutes. Seek medical attention.

Regulatory Compliance (RCRA)[2][7][8]

While 3-chloro-2-methyl-5-nitro-2H-indazole may not have a specific "U" or "P" list code, it is regulated under the Resource Conservation and Recovery Act (RCRA) via characteristic definitions:

  • Halogenated Organic Compounds (HOCs): Under 40 CFR 268, HOCs must be treated (incinerated) before land disposal.

  • Characteristic of Reactivity (D003): While stable, the nitro group warrants treating the waste as potentially reactive to ensure the disposal facility handles it with appropriate caution.

Final Disposition: The only acceptable final disposal method is Rotary Kiln Incineration at a permitted TSDF (Treatment, Storage, and Disposal Facility).[1] This ensures the complete destruction of the organic framework and the safe capture of chlorine as HCl via scrubbers.

References

  • U.S. Environmental Protection Agency (EPA). (2023). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200. Retrieved from [Link]

  • American Chemical Society (ACS). (2015). Identifying and Evaluating Hazards in Research Laboratories. ACS Committee on Chemical Safety. Retrieved from [Link]

  • PubChem. (n.d.). Compound Summary: Indazole Derivatives. National Library of Medicine. Retrieved from [Link]

Sources

Handling

Personal protective equipment for handling 3-chloro-2-methyl-5-nitro-2H-indazole

Executive Summary & Risk Profile 3-Chloro-2-methyl-5-nitro-2H-indazole is a functionalized heterocyclic intermediate often employed as a scaffold in the synthesis of kinase inhibitors and PARP inhibitors.[1][2][3] Its st...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Risk Profile

3-Chloro-2-methyl-5-nitro-2H-indazole is a functionalized heterocyclic intermediate often employed as a scaffold in the synthesis of kinase inhibitors and PARP inhibitors.[1][2][3] Its structure combines a nitro group (implying potential mutagenicity and energetic reactivity) with a chlorine atom at the 3-position (an electrophilic site prone to nucleophilic aromatic substitution).[1][2][3]

Critical Safety Directive: Due to the limited specific toxicological data available for this exact isomer, you must apply Control Banding Level 3 (High Hazard) protocols.[1] We treat this compound as a suspected mutagen, skin sensitizer, and severe irritant until proven otherwise.

Physicochemical Hazard Matrix
PropertyCharacteristicSafety Implication
Physical State Yellow/Orange Crystalline SolidHigh risk of airborne dust generation during weighing.[1][2][3][4][5]
Reactivity Electrophilic (C-Cl bond)Potential alkylating agent; reacts with biological nucleophiles (DNA/Proteins).[1][2][3]
Energetics Nitro-aromatic moietyShock Sensitive: Avoid grinding or high heat.[1][2][3][6] Incompatible with strong reducing agents (hydrazines) and oxidizers.
Solubility Low in water; High in DMSO/DCMReadily penetrates skin when dissolved in organic solvents.

Personal Protective Equipment (PPE) Specifications

Do not rely on standard "lab basics." The following PPE matrix is designed to create a redundant barrier system against both solid dust and solution-phase permeation.

PPE Selection Table
ComponentStandard RequirementTechnical Specification & Rationale
Hand Protection Double Gloving Strategy Inner Layer: 4 mil Nitrile (Inspection White).Outer Layer: 5-8 mil Extended Cuff Nitrile (Blue/Purple).Rationale:[1][2][3] The 2-methyl group increases lipophilicity.[1][2][3] If working with DCM/Chloroform solutions, replace outer glove with Silver Shield (Laminate) immediately upon splash.[1]
Respiratory Engineering Control Primary Primary: Certified Fume Hood (Face velocity 80-100 fpm).Secondary (if outside hood): Full-face respirator with P100 (HEPA) + OV (Organic Vapor) cartridges.[1][2][3] N95 is insufficient for long-term handling of nitro-aromatics.[1][2][3]
Eye/Face Sealed Protection Chemical Splash Goggles (Indirect Vent).Note:[1][3] Safety glasses are inadequate due to the risk of migrating dust entering the eye from the side.
Body Defense Type 5/6 Barrier Lab Coat: 100% Cotton (Fire Resistant) or Nomex.Augmentation: Disposable Tyvek® sleeves or apron required during weighing to prevent dust accumulation on fabric cuffs.[1]

Operational Protocol: The "Closed Loop" Method

This protocol minimizes exposure by keeping the compound contained throughout the workflow.[3]

Phase 1: Preparation & Engineering Controls
  • Static Mitigation: Use an ionizing fan or anti-static gun inside the balance enclosure.[3] Nitro-indazoles are static-prone; static cling leads to dispersion.[1][2][3]

  • Surface Protection: Line the fume hood work surface with plastic-backed absorbent pads (orange/pink side down) to visualize spills (yellow powder on white pad).[1][2][3]

  • Solvent Selection: Pre-measure solvents (DMSO, DMF) before opening the solid vial.

Phase 2: Weighing & Solubilization (Critical Step)
  • Step A: Don PPE sequence: Inner Gloves

    
     Lab Coat 
    
    
    
    Tyvek Sleeves
    
    
    Outer Gloves
    
    
    Goggles.[3]
  • Step B: Open the vial only inside the hood. Do not remove the cap if the vial is outside the sash plane.

  • Step C: Transfer solid using a disposable antistatic spatula.

    • Technique: Do not dump.[3][7] Tap the spatula gently.[3]

  • Step D (The Capture): Immediately add solvent to the weighing boat/vial to dissolve the solid before moving it.[1][3]

    • Why? Solutions are easier to contain than dust.[3] Once dissolved, the inhalation risk drops significantly (though permeation risk rises).

  • Step E: Wipe the exterior of the stock vial with a Kimwipe dampened in ethanol before returning it to storage.

Phase 3: Decontamination & Doffing[1][3]
  • Waste Segregation: Solid waste (contaminated wipes, spatulas) goes into "Hazardous Solid - Cytotoxic/Mutagenic" bin.[1][2][3] Liquid waste into "Halogenated Organic."[3]

  • Glove Removal: Use the "Beak Method" (pulling one glove off using the beak of the other) to ensure skin never touches the outer glove surface.[3]

  • Wash: Wash hands with soap and cool water (warm water opens pores) for 20 seconds.

Visualization: Safety Logic & Spill Response

Figure 1: The Safety Lifecycle (Graphviz)

Caption: A self-validating workflow ensuring no step is bypassed. The logic forces a "Stop" if Engineering Controls fail.

SafetyLifecycle RiskAssess 1. Risk Assessment (Nitro/Chloro Hazards) EngControls 2. Engineering Controls (Hood + Static Control) RiskAssess->EngControls Define Scope PPE 3. PPE Donning (Double Glove/Sleeves) EngControls->PPE Hood Verified Handling 4. Handling (Wet Method) PPE->Handling Barrier Set Decon 5. Decon & Disposal (Solvent Wipe) Handling->Decon Process Complete Decon->EngControls Reset Workspace

[1][2][3]

Figure 2: Emergency Spill Decision Tree

Caption: Immediate response logic for solid vs. solution spills.

SpillResponse Start Spill Detected Type Identify State Start->Type Solid Solid Powder Type->Solid Liquid Solution (DMSO/DCM) Type->Liquid ActionSolid Cover with wet pad (Avoid Dust) Solid->ActionSolid ActionLiquid Absorb with Vermiculite (Do not wipe yet) Liquid->ActionLiquid Disposal Seal in HazBag -> Incinerate ActionSolid->Disposal ActionLiquid->Disposal

Disposal & Storage

  • Storage: Store at 2-8°C under inert gas (Argon/Nitrogen). The nitro group can degrade under light; use amber vials.[3]

  • Disposal:

    • Do NOT use bleach (sodium hypochlorite) for decontamination.[1] The reaction with the amine/nitro group can produce toxic chloramines.[3]

    • Recommended Decon Solution: 5% Surfactant (soap) in water followed by 70% Isopropanol.[1]

    • Incineration: All waste must be routed to high-temperature incineration (Rotary Kiln) due to the halogenated nature.[1][2]

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 21501, 5-Nitroindazole (Structural Analog).[1][2] Retrieved from [Link][1][2]

  • Occupational Safety and Health Administration (OSHA). Toxic and Hazardous Substances: Hazard Communication Standard (29 CFR 1910.1200).[2] Retrieved from [Link][1][2]

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US).[1] Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.